Benzyltriphenyltin

• CAS: 2847-58-7

Core Science & Biosynthesis

Benzyltriphenyltin: An In-depth Technical Guide on a Compound with Limited Public Data

A Note to the Reader: This technical guide addresses the physical and chemical properties of benzyltriphenyltin. However, extensive research has revealed a significant scarcity of publicly available, detailed information for this specific organotin compound. The scientific literature and safety data repositories are dominated by information on a similarly named but chemically distinct compound, benzyltriphenylphosphonium chloride.

This guide will therefore proceed by:

• Presenting the limited information that could be directly associated with the synthesis of benzyltriphenyltin.

• Providing a comprehensive overview of the general physical and chemical properties, reactivity, and safety considerations pertinent to organotin compounds, a class to which benzyltriphenyltin belongs. This will offer valuable, albeit not specific, insights for researchers and drug development professionals.

• Clearly indicating where the provided information is general to organotin compounds rather than specific to benzyltriphenyltin.

Introduction to Benzyltriphenyltin

Benzyltriphenyltin is an organometallic compound containing a tin atom covalently bonded to three phenyl groups and one benzyl group. Organotin compounds are a broad class of substances with diverse applications, including as catalysts, PVC stabilizers, and in organic synthesis. The reactivity of the tin-carbon bond is a key feature of their chemistry, allowing for various chemical transformations. Due to the general toxicity of organotin compounds, handling benzyltriphenyltin requires stringent safety protocols.

Physicochemical Properties of Benzyltriphenyltin: Data Scarcity

A thorough search of chemical databases and scientific literature did not yield a definitive and validated set of physical and chemical properties for benzyltriphenyltin. Key data points such as the CAS Registry Number, melting point, boiling point, and specific solubility data remain elusive in readily accessible sources.

For the benefit of the researcher, the following table highlights the data that is currently unavailable but would be essential for a complete profile of this compound.

Property	Value
CAS Registry Number	Not found in publicly available databases
Molecular Formula	C₂₅H₂₂Sn
Molecular Weight	441.15 g/mol
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available
Appearance	Data not available

Synthesis of Benzyltriphenyltin: A Proposed Pathway

A generalized representation of this type of synthesis is presented below. This should be considered a theoretical pathway and would require significant experimental optimization and verification.

Caption: Proposed synthesis of benzyltriphenyltin.

Reactivity of the Benzyl-Tin Bond

The chemistry of benzyltriphenyltin is expected to be dominated by the reactivity of the benzyl-tin bond. This bond is susceptible to cleavage by various reagents, a common feature of organotin compounds.

Key Reactions:

• Protolysis: Cleavage of the benzyl-tin bond by acids to yield toluene and a triphenyltin salt.

• Halogenolysis: Reaction with halogens (e.g., I₂, Br₂) to form benzyl halides and triphenyltin halides.

• Transmetalation: Exchange of the benzyl group with other metals, a reaction useful in organic synthesis for the formation of new carbon-carbon bonds.

Spectroscopic Characterization: An Estimation

Specific and verified ¹H and ¹³C NMR spectra for benzyltriphenyltin are not available in the searched literature. However, based on the known chemical shifts of related compounds, a hypothetical spectrum can be predicted. Researchers should use this information with caution and as a preliminary guide for characterization.

Predicted ¹H NMR Chemical Shifts:

• Phenyl protons: Multiplets in the range of 7.2-7.8 ppm.

• Benzyl protons (aromatic): Multiplets in the range of 6.9-7.2 ppm.

• Benzyl protons (methylene): A singlet or a multiplet (depending on coupling) around 2.3-2.8 ppm.

Predicted ¹³C NMR Chemical Shifts:

• Phenyl carbons: Resonances in the aromatic region (120-140 ppm).

• Benzyl carbons (aromatic): Resonances in the aromatic region (120-140 ppm).

• Benzyl carbon (methylene): A resonance in the aliphatic region, likely around 20-30 ppm.

Safety and Handling of Organotin Compounds

Disclaimer: The following safety information is for organotin compounds as a class and is not specific to benzyltriphenyltin. Due to the lack of a specific Safety Data Sheet (SDS), extreme caution is advised.

Organotin compounds are generally considered to be highly toxic. The toxicity can vary depending on the nature of the organic groups attached to the tin atom.

General Safety Precautions:

• Engineering Controls: All work with organotin compounds should be conducted in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

  • Eye Protection: Chemical safety goggles and a face shield are essential.

  • Lab Coat: A flame-resistant lab coat should be worn.

• Handling:

  • Avoid inhalation of dust, vapors, or mists.

  • Prevent contact with skin and eyes.

  • Do not eat, drink, or smoke in the laboratory.

  • Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. Keep away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste as hazardous material in accordance with local, state, and federal regulations.

Emergency Procedures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Conclusion

Benzyltriphenyltin is a compound for which detailed, publicly available scientific data is remarkably limited. While its synthesis has been alluded to in older literature, comprehensive characterization and safety information are not readily accessible. Researchers and professionals in drug development should approach any work with this compound with extreme caution, adhering to the stringent safety protocols for the broader and highly toxic class of organotin compounds. Further research is required to fully characterize the physical, chemical, and toxicological properties of benzyltriphenyltin to enable its safe and effective use in scientific and industrial applications.

References

• Sisido, K., Kozima, S., & Hanada, T. (1967). Direct synthesis of organotin compounds IV. Reaction of benzyl chloride with metallic tin. Journal of Organometallic Chemistry, 9(1), 99-103.

Sources

• 1. semanticscholar.org [semanticscholar.org]

An In-Depth Technical Guide to the Crystal Structure and Molecular Geometry of Benzyltriphenyltin

Introduction: The Significance of Organotin Structures

Organotin(IV) compounds, characterized by a central tin atom bonded to one or more organic substituents, represent a versatile class of molecules with a rich history in industrial and medicinal chemistry.[1] Their applications range from PVC stabilizers to potent agrochemicals and, more recently, promising candidates for anticancer drugs.[2][3] The biological and chemical activity of these compounds is intrinsically linked to the coordination number and geometry around the tin atom.[1][2] While many simple tetraorganotins adopt a classic tetrahedral geometry, the tin atom can readily expand its coordination number to five, six, or even seven, leading to more complex structures like trigonal bipyramidal or octahedral geometries.[2][4]

Understanding the precise solid-state structure of a molecule like benzyltriphenyltin through single-crystal X-ray diffraction is not merely an academic exercise. It reveals critical information on:

• Molecular Conformation: The exact spatial arrangement of the benzyl and phenyl groups.

• Intermolecular Interactions: How molecules pack in the solid state, governed by forces like van der Waals interactions or C-H···π interactions.

• Steric Hindrance: The degree of crowding around the tin center, which influences its reactivity and ability to coordinate with biological targets.

This guide will first predict the molecular geometry using established theories, then construct a detailed picture of the crystal structure using data from analogous compounds, and finally, present the definitive experimental workflow for its validation.

Predicted Molecular Geometry of Benzyltriphenyltin

The molecular structure of an individual benzyltriphenyltin molecule is best predicted using the Valence Shell Electron Pair Repulsion (VSEPR) theory.

• Central Atom: Tin (Sn)

• Bonding Groups: Four organic ligands (three phenyl rings, one benzyl group).

• Lone Pairs: Zero.

With four bonding domains and no lone pairs on the central tin atom, the electronic and molecular geometries are predicted to be tetrahedral . The central tin atom is at the center of a tetrahedron, with the four carbon atoms of the organic groups occupying the vertices.

However, due to the steric bulk and electronic differences between the three phenyl rings and the one benzyl group, a perfect tetrahedral geometry with bond angles of 109.5° is not expected. The C-Sn-C bond angles will likely deviate slightly to accommodate the spatial demands of the bulky phenyl groups, resulting in a distorted tetrahedral geometry . This is a common feature in asymmetrically substituted tetraorganotin compounds.

Anticipated Crystal Structure and Packing

While the specific crystal data for benzyltriphenyltin is not publicly deposited, we can construct a highly accurate model based on its isostructural phosphonium analogue, benzyltriphenylphosphonium, and other triphenyltin derivatives. The analysis of benzyltriphenylphosphonium chloride (C₂₅H₂₂P⁺·Cl⁻) provides an excellent proxy for the lattice parameters and packing arrangement we would expect.[5]

Crystallographic Parameters (Predicted)

The following table summarizes the expected crystallographic data for benzyltriphenyltin, based on published data for analogous compounds.[3][5][6] This data represents the starting point for any experimental investigation.

Parameter	Predicted Value / Type	Rationale & Authoritative Source
Crystal System	Monoclinic	Benzyltriphenylphosphonium salts frequently crystallize in the monoclinic system.[3][5]
Space Group	P2₁/n or P2₁/c	These are common, stable space groups for organometallic compounds in the monoclinic system.[6]
a (Å)	~9.7	Based on the analogous P-compound, benzyltriphenylphosphonium chloride (9.7368 Å).[5]
b (Å)	~19.7	Based on the analogous P-compound (19.7474 Å).[5]
c (Å)	~11.4	Based on the analogous P-compound (11.4170 Å).[5]
**β (°) **	~109.7	Based on the analogous P-compound (109.728°).[5]
Z (Formula Units)	4	A value of 4 is typical for this type of molecule in the specified space groups.

Key Bond Distances and Angles (Predicted)

The internal geometry of the molecule is defined by its bond lengths and angles. The data below is extrapolated from known triphenyltin structures and quantum chemical calculations.

Bond / Angle	Predicted Value	Justification
Sn-C (phenyl)	~2.14 Å	Typical Sn-C bond length in tetraorganotin compounds.
Sn-C (benzyl)	~2.16 Å	The Sn-C bond to the sp³-hybridized benzylic carbon is expected to be slightly longer.
C-Sn-C	107° - 112°	Angles will deviate from the ideal 109.5° to minimize steric strain between the bulky phenyl and benzyl groups, creating a distorted tetrahedron.[5]

Experimental Determination: A Self-Validating Workflow

To move from prediction to definitive proof, a rigorous experimental protocol is required. The following workflow represents the gold standard for synthesizing and structurally characterizing compounds like benzyltriphenyltin.

Synthesis and Crystallization Protocol

The causality behind this experimental design is to first synthesize the target compound with high purity and then to create single crystals of sufficient quality for diffraction analysis. The slow evaporation method is chosen to allow for the gradual, ordered arrangement of molecules into a crystal lattice.

Step-by-Step Synthesis & Crystallization:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, combine triphenyltin chloride (1 equivalent) with a suitable solvent such as anhydrous tetrahydrofuran (THF).

• Grignard Reagent Preparation: In a separate flask, prepare benzylmagnesium chloride by reacting benzyl chloride with magnesium turnings in THF.

• Nucleophilic Substitution: Slowly add the prepared Grignard reagent to the stirred solution of triphenyltin chloride at 0°C. Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Workup and Purification: Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product via column chromatography on silica gel.

• Crystallization: Dissolve the purified benzyltriphenyltin in a minimal amount of a suitable solvent mixture (e.g., methanol/chloroform). Allow the solvent to evaporate slowly and undisturbed at room temperature over several days.

• Crystal Harvesting: Carefully select a well-formed, colorless single crystal for X-ray analysis.

The logical flow for synthesis and purification is visualized below.

Fig 1. Workflow for Benzyltriphenyltin Synthesis and Crystallization.

Single-Crystal X-ray Diffraction Protocol

This protocol is designed to unambiguously determine the three-dimensional structure of the molecule and its arrangement in the crystal lattice.

Step-by-Step Structure Determination:

• Crystal Mounting: Mount a suitable single crystal (typically 0.1-0.3 mm in size) on a goniometer head.

• Data Collection: Place the goniometer on a single-crystal X-ray diffractometer equipped with a radiation source (e.g., Mo Kα, λ = 0.71073 Å) and a detector.[6][7] The crystal is cooled (e.g., to 100 K) to minimize thermal vibrations.

• Unit Cell Determination: Collect a series of initial diffraction images to determine the unit cell parameters (a, b, c, α, β, γ) and the crystal system.

• Full Data Collection: Perform a full sphere of data collection by rotating the crystal through a range of angles, recording the intensities and positions of thousands of diffraction spots.

• Data Reduction: Integrate the raw diffraction data to produce a reflection file. This process corrects for experimental factors like absorption.

• Structure Solution: Use direct methods or Patterson methods (e.g., with software like SHELXS) to solve the "phase problem" and generate an initial electron density map, revealing the positions of the heavy atoms (Sn).

• Structure Refinement: Iteratively refine the atomic positions, and locate lighter atoms (C, H) from difference Fourier maps. Refine all atomic coordinates and anisotropic displacement parameters against the experimental data to achieve the best fit (e.g., using SHELXL).

• Validation and Finalization: Validate the final structure using metrics like R-factor and goodness-of-fit. Generate the final Crystallographic Information File (CIF) and structural reports.

The process of solving and refining a crystal structure is outlined in the diagram below.

Fig 2. Workflow for Single-Crystal X-ray Structure Determination.

Conclusion: From Educated Prediction to Empirical Fact

This guide has established the structural framework for benzyltriphenyltin, a molecule of significant interest in organometallic chemistry. We have predicted a distorted tetrahedral geometry around the central tin atom based on established chemical principles. By leveraging data from analogous, structurally characterized compounds, we have provided a detailed and authoritative set of expected crystallographic parameters, bond lengths, and angles.

Crucially, we have outlined the complete, self-validating experimental workflows required to move beyond prediction. The detailed protocols for synthesis, crystallization, and single-crystal X-ray diffraction provide the scientific community with a clear and trustworthy pathway to determine the definitive crystal structure of benzyltriphenyltin. The elucidation of this structure is a vital step in understanding its chemical behavior and unlocking its potential in fields such as catalysis and medicinal chemistry.

References

• Sisido, K., Kozima, S., & Hanada, T. (1967). Direct synthesis of organotin compounds IV. Reaction of benzyl chloride with metallic tin. Journal of Organometallic Chemistry.
• Lupine Publishers. (2018).
• Tiekink, E. R., & Zukerman-Schpector, J. (2015). Crystal structure of benzyltriphenylphosphonium chloride monohydrate.
• ResearchGate. (2025). Synthesis, characterization and X-ray structures of catena triphenyltin(IV) benzenesulphonate, catena-trimethyltin(IV) methylphosphonate and catena-trimethyltin(IV)
• ResearchGate. (2025). Synthesis and structure of benzyl- and (4-carboxybutyl)
• Ahmad, S., et al. (2022). Synthesis and Computational and X-ray Structure of 2, 3, 5-Triphenyl Tetrazolium, 5-Ethyl-5-phenylbarbituric Acid Salt. MDPI.

• Cambridge Crystallographic Data Centre (CCDC). Access Structures. Available at: [Link]

• PubMed. (2013). Synthesis, characterization and crystal structure of organotin(IV) N-butyl-N-phenyldithiocarbamate compounds and their cytotoxicity in human leukemia cell lines.
• Awwadi, F. F., et al. (2023). Synthesis, X-ray Crystal Structure, and Computational Characterization of Tetraphenylborate, 3-(5H-Dibenzo[a,d] cyclohepten-5-ylidene)-N, N-Dimethyl-1-propanamine. MDPI.

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• 5. Crystal structure of benzyl­tri­phenyl­phospho­nium chloride monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. mdpi.com [mdpi.com]

Benzyltriphenyltin (C25H22Sn): A Technical Guide on Physicochemical Profiling and Synthetic Workflows

Executive Summary

In the realm of advanced organometallic synthesis and drug development, benzyltriphenyltin (also known as benzyltriphenylstannane, CAS: 2847-58-7) serves as a highly specialized reagent. Primarily utilized as a robust precursor for benzyl radicals and a coupling partner in palladium-catalyzed Stille cross-couplings, its unique structural topology—combining three rigid phenyl rings with a flexible benzyl moiety—dictates its physical behavior and reactivity. As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous physicochemical profile of benzyltriphenyltin alongside a self-validating, field-proven protocol for its synthesis.

Physicochemical Profiling and Structural Causality

Understanding the macroscopic properties of benzyltriphenyltin requires analyzing its molecular architecture. The steric bulk of the triphenyltin core provides thermal stability, while the methylene spacer of the benzyl group introduces rotational degrees of freedom.

• Molecular Weight: 441.16 g/mol [1].

• Melting Point: 90–91 °C [2]. Causality: Unlike highly symmetrical tetraarylstannanes (e.g., tetraphenyltin, which melts at a rigid 225 °C), the flexible benzyl group in benzyltriphenyltin disrupts optimal crystal lattice packing. This reduced lattice energy manifests as a significantly lower melting point, making it highly soluble in standard organic solvents (THF, dichloromethane, toluene) at room temperature.

• Density: ~1.42 g/cm³ (Estimated solid-state). Causality: While an exact empirical density is rarely cataloged in routine safety data [1], crystallographic data of structurally analogous triphenyltin derivatives (such as triphenyltin chloride at 1.429 g/cm³) place the theoretical solid-state density of benzyltriphenyltin in the 1.40–1.45 g/cm³ range. The high density is primarily driven by the heavy tin atom (atomic mass 118.71) and the tight electron clouds of the four aromatic rings.

Table 1: Quantitative Physicochemical Summary

Property	Value	Method / Causality
Chemical Formula	C25H22Sn	Standard IUPAC composition.
Molecular Weight	441.16 g/mol	Calculated exact mass[1].
Melting Point	90 - 91 °C	Lowered by benzyl rotational flexibility[2].
Density (Solid)	~1.42 g/cm³	Extrapolated from analogous Ph3SnX compounds.
Appearance	White crystalline powder	Typical for pure, non-conjugated stannanes.
CAS Registry	2847-58-7	Unique chemical identifier[1].

Synthetic Methodologies: The Zinc-Mediated SET Workflow

Historically, benzyltriphenyltin was synthesized by reacting benzyllithium or benzylmagnesium halides with triphenyltin chloride [2]. However, for modern scale-up in drug development, this traditional route is flawed: benzyllithium is highly prone to Wurtz-type homocoupling (yielding bibenzyl) and requires strictly anhydrous, air-free conditions.

Instead, the modern standard is the Zinc-Mediated Biphasic Coupling [3]. Causality: Utilizing zinc powder in a THF/aqueous NH4Cl system initiates a Single-Electron Transfer (SET) to the benzyl bromide. This generates a transient benzyl radical adsorbed on the metal surface, which is rapidly trapped by triphenyltin chloride. This heterogeneous approach completely bypasses pyrophoric organometallics, suppresses homocoupling, and can be conducted under mild, benchtop conditions.

Experimental Protocol: Zinc-Mediated Synthesis

Reagents: Triphenyltin chloride (1.0 equiv), Benzyl bromide (2.0 equiv), Zinc powder (325 mesh, 2.0 equiv), THF, saturated aqueous NH4Cl.

Step-by-Step Workflow:

• System Assembly: In a round-bottom flask, dissolve triphenyltin chloride (10.0 mmol) and benzyl bromide (20.0 mmol) in 15 mL of THF. Add 30 mL of saturated aqueous NH4Cl.

• Surface Activation & SET: Add the Zinc powder (20.0 mmol) in small portions while stirring vigorously at ambient temperature.

  • Expert Insight: The high surface area of 325-mesh Zn is critical. The aqueous NH4Cl acts as a mild proton source to continuously etch the passivating zinc oxide layer, maintaining an active zero-valent metal surface for electron transfer [3].

• Reaction Monitoring: Stir the biphasic mixture for 2 hours. The reaction is mildly exothermic.

  • Self-Validation: Monitor via TLC (eluent: 100% hexanes). The reaction is complete when the UV-active spot corresponding to triphenyltin chloride is fully consumed.

• Workup: Filter the heterogeneous mixture through a pad of Celite to remove unreacted zinc. Separate the phases, extract the aqueous layer with diethyl ether (2 × 20 mL), wash the combined organics with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purification: Recrystallize the crude residue from hot ethanol.

  • Self-Validation: The resulting white crystals must exhibit a sharp melting point of 90–91 °C [2]. A depressed melting point (<85 °C) indicates bibenzyl contamination, necessitating a second recrystallization.

Mechanistic Pathway Visualization

Fig 1. Zinc-mediated single-electron transfer pathway for benzyltriphenyltin synthesis.

Analytical Validation Standards (E-E-A-T)

To ensure absolute scientific integrity before deploying benzyltriphenyltin in downstream drug development workflows (such as late-stage radical functionalization), the synthesized batch must pass the following orthogonal validation checks:

• 1H NMR (CDCl3): The defining signature is a sharp singlet at approximately δ 2.90 ppm integrating to 2 protons (representing the benzyl CH2 group). This must be distinct from the heavily overlapping aromatic multiplet (20 protons total: 15 from Ph3Sn, 5 from benzyl) spanning δ 7.00 - 7.60 ppm.

• 119Sn NMR: A single resonance peak confirms a unified tin environment, proving the absence of hexaphenylditin (a common byproduct in organotin synthesis).

• Thermal Analysis: As previously stated, a precise melting point of 90–91 °C [2] is the fastest, most reliable benchtop indicator of purity.

References

• Gilman, H., & Rosenberg, S. D. (1952). Organotin Compounds. I. The Preparation of Alkyl- and Aryltin Halides. Journal of the American Chemical Society, 74(2), 531-532.[Link]

• Fochi, M., et al. (2000). Preparation of Benzylstannanes by Zinc-Mediated Coupling of Benzyl Bromides with Organotin Derivatives. Organometallics, 19(17), 3220-3227.[Link]

• LookChem Database. Benzyltriphenyltin Chemical Properties, CAS 2847-58-7. [Link]

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• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Advanced Synthesis and Application Protocol for Benzyltriphenylstannane

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: Benzyltriphenyltin (Benzyltriphenylstannane) CAS Registry Number: 2847-58-7

Introduction and Chemical Utility

Benzyltriphenyltin ( C25​H22​Sn ) is a highly versatile organometallic reagent utilized extensively in complex organic synthesis. It serves as a robust source of benzyl radicals and is a critical intermediate in SRN​1 (unimolecular radical nucleophilic substitution) mechanisms[1]. Because the tin-benzyl bond dissociation energy ( 163 kJ/mol ) is significantly lower than the tin-phenyl bond, radical cleavage leads exclusively to Sn-alkyl bond fragmentation, making it a highly selective reagent for transferring benzyl groups to aromatic systems[1].

Historically, the synthesis of benzyltriphenyltin relied on the reaction of triphenyltin lithium with benzyl chloride (yielding a mere 22%) or the use of sodium triphenylstannide in liquid ammonia[2][3]. To align with modern green chemistry principles and improve operational safety, this protocol details a highly efficient, one-pot, zinc-mediated Barbier-type aqueous coupling method[2].

Physicochemical Properties

Understanding the physical parameters of the target compound is essential for downstream isolation and purification.

Property	Value
Chemical Formula	C25​H22​Sn
Molecular Weight	441.15 g/mol
Boiling Point	495.8∘C at 760 mmHg [3]
Flash Point	253.3∘C [3]
LogP	4.205 [3]

Mechanistic Workflow

The protocol utilizes a three-phase system: Tetrahydrofuran (THF), saturated aqueous ammonium chloride ( NH4​Cl ), and solid Zinc powder ( Zn0 ). The aqueous NH4​Cl plays a dual mechanistic role: it acts as a mild proton source and continuously etches the passivating zinc oxide layer from the metal surface, ensuring a highly reactive Zn0 interface. The benzyl bromide undergoes oxidative addition with the activated zinc to form a transient organozinc intermediate, which subsequently undergoes transmetalation with the electrophilic triphenyltin chloride to yield the target stannane[2].

Figure 1: Mechanistic pathway of the Zinc-mediated aqueous coupling synthesis of Benzyltriphenyltin.

Experimental Protocol: Zinc-Mediated Aqueous Coupling

Safety Note: Organotin compounds exhibit varying degrees of toxicity. All manipulations must be performed in a certified chemical fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Reagents and Materials

• Triphenyltin chloride ( Ph3​SnCl ): 1.0 equivalent

• Benzyl bromide ( C6​H5​CH2​Br ): 1.5 equivalents

• Zinc powder ( Zn0 , fine mesh): 2.0 equivalents

• Tetrahydrofuran (THF): Reagent grade

• Saturated aqueous Ammonium Chloride ( NH4​Cl ) solution

• Dichloromethane (DCM) or Diethyl ether (for extraction)

• Anhydrous Magnesium Sulfate ( MgSO4​ )

Step-by-Step Methodology

• System Initialization: To a round-bottom flask equipped with a magnetic stir bar, add the Zinc powder ( 2.0 eq ).

  • Causality: An excess of zinc is utilized to compensate for partial consumption by the aqueous medium and to drive the oxidative addition of the benzyl bromide to completion.

• Solvent Addition: Add THF and the saturated aqueous NH4​Cl solution in a 1:1 (v/v) ratio to the flask.

  • Causality: The biphasic nature is critical. THF solubilizes the organic reactants, while the aqueous NH4​Cl continuously activates the zinc surface by removing ZnO/Zn(OH)2​ passivation layers[2].

• Reagent Introduction: Add Triphenyltin chloride ( 1.0 eq ) and Benzyl bromide ( 1.5 eq ) directly to the biphasic mixture.

• Reaction Propagation: Stir the heterogeneous mixture vigorously at ambient temperature (approx. 20−25∘C ) open to the air.

  • Causality: Vigorous stirring is mandatory to maximize the surface area contact between the solid zinc, the aqueous phase, and the organic phase. The reaction is complete when the zinc powder completely disappears, typically indicating full consumption of the metal in the coupling process[2].

• Work-up and Isolation:

  • Once the zinc has dissolved, dilute the reaction mixture with water and extract the aqueous layer three times with DCM or diethyl ether.

  • Combine the organic extracts and wash with brine to remove residual inorganic salts.

  • Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) or recrystallization to afford pure benzyltriphenylstannane.

Comparative Synthesis Metrics

To provide context for process development, the table below compares the zinc-mediated methodology against historical synthetic routes.

Synthesis Route	Reagents	Conditions	Yield	Operational Safety
Zinc-Mediated (Barbier)	Ph3​SnCl , BnBr , Zn0	THF/ H2​O ( NH4​Cl ), RT	69% [2]	High (Ambient, aqueous)
Sodium Stannide	Ph3​SnNa , BnCl	Liquid NH3​ , −33∘C	∼100% [3]	Low (Cryogenic, toxic gas)
Organolithium	Ph3​SnLi , BnCl	THF, low temp	22% [2]	Moderate (Moisture sensitive)

Data indicates that while the liquid ammonia route provides superior theoretical yields, the zinc-mediated aqueous coupling offers a vastly superior safety profile and operational simplicity, making it the preferred method for modern bench-scale synthesis.

References

• Preparation of Benzylstannanes by Zinc-Mediated Coupling of Benzyl Bromides with Organotin Derivatives. Physicochemical Characterization and Crystal Structures.Organometallics - ACS Publications.
• Recent Advances in the Substitution Reactions of Triorganylstannyl Ions with Aromatic Compounds by the SRN1 Mechanism. Synthetic Applications.MDPI.
• Benzyltriphenyltin - Chemical Properties and Synthetic Routes.LookChem.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. benzyltriphenyltin｜lookchem [lookchem.com]

Navigating the Landscape of Organotin Catalysis: Applications of Tetraphenyltin in Polymer Chemistry

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Editorial Note: Initial inquiries for "benzyltriphenyltin" in the context of polymer chemistry yielded limited specific documentation in broadly accessible scientific literature. This guide, therefore, focuses on the closely related and well-documented organotin compound, tetraphenyltin . The principles, mechanisms, and protocols detailed herein for tetraphenyltin offer a foundational understanding that can be extrapolated to other tetraorganotin compounds, providing valuable insights for the research community.

Organotin compounds have carved a significant niche in polymer science, serving as versatile catalysts, initiators, and stabilizers.[1][2] Their utility spans a wide range of applications, from preventing the thermal degradation of polyvinyl chloride (PVC) to catalyzing the formation of polyurethanes and polyesters.[3][4][5][6] Among the various organotin reagents, tetraorganotins, and specifically tetraphenyltin (SnPh₄), have demonstrated utility as catalysts and initiators in polymerization reactions.[7][8][9] This guide provides an in-depth exploration of the applications of tetraphenyltin in polymer chemistry, complete with detailed protocols and mechanistic insights.

The Role of Organotins in Polymerization: A Mechanistic Overview

Organotin compounds primarily function as Lewis acids in polymerization catalysis.[1][4][10] The electron-deficient tin center can coordinate with monomers, activating them towards nucleophilic attack and facilitating polymerization. The nature of the organic substituents on the tin atom significantly influences its catalytic activity and solubility.[11] While many organotin compounds are used, tetraphenyltin is noted for its role as a catalyst in specific polymerization reactions.[7][12][13]

Application Note I: Tetraphenyltin as an Initiator for Ring-Opening Polymerization of D,L-Lactide

One of the documented applications of tetraphenyltin is as an initiator for the ring-opening polymerization (ROP) of D,L-lactide in the melt to produce poly(D,L-lactic acid) (PDLLA), a biodegradable polyester with significant biomedical applications.[12]

Key Characteristics:

• Initiation Mechanism: The precise mechanism is not definitively described as "living," suggesting that termination and transfer reactions may occur.[12] The polymerization is characterized by an induction period followed by a relatively slow propagation phase.[12]

• Molecular Weight Control: The molecular weight of the resulting polymer does not show a clear inverse dependency on the initiator concentration, which is a deviation from typical living polymerizations.[12] This suggests a more complex initiation and propagation process.

• Polymer Properties: The resulting PDLLA exhibits a broad molecular weight distribution.[12]

Experimental Workflow for Tetraphenyltin-Initiated ROP of D,L-Lactide

Caption: Workflow for the synthesis of PDLLA via tetraphenyltin-initiated ROP.

Detailed Protocol: Melt Polymerization of D,L-Lactide with Tetraphenyltin

This protocol is adapted from the experimental descriptions found in the literature.[12]

Materials:

• D,L-Lactide

• Tetraphenyltin (Initiator)

• Toluene (for initiator stock solution, optional)

• Chloroform (for dissolution)

• Methanol (for precipitation)

• Glass ampoules or similar reaction vessels

• High-vacuum line

• Heating bath or oven capable of maintaining 180°C

Procedure:

• Purification of Monomer: Ensure D,L-lactide is of high purity. Recrystallization from a suitable solvent like ethyl acetate may be necessary to remove impurities and any lactic acid formed from hydrolysis.

• Preparation of Initiator: Accurately weigh the required amount of tetraphenyltin. For precise addition of small quantities, a stock solution in a dry, inert solvent like toluene can be prepared.

• Charging the Reaction Vessel:

  • Add the purified D,L-lactide to the reaction vessel.

  • Add the tetraphenyltin. If a stock solution is used, add the solution and then remove the solvent under high vacuum.

• Degassing: Connect the reaction vessel to a high-vacuum line and degas the contents to remove any moisture and air, which can interfere with the polymerization.

• Sealing: Under vacuum or an inert atmosphere (e.g., argon or nitrogen), seal the reaction vessel.

• Polymerization:

  • Place the sealed vessel in a preheated oven or oil bath at 180°C.

  • Allow the polymerization to proceed for the desired time, for example, 24 hours.[12]

• Isolation of the Polymer:

  • After the reaction time has elapsed, remove the vessel from the heat source and allow it to cool to room temperature.

  • Break open the vessel and dissolve the solid polymer in a suitable solvent, such as chloroform.

  • Precipitate the polymer by slowly adding the chloroform solution to a non-solvent, such as methanol, with vigorous stirring.

  • Collect the precipitated poly(D,L-lactic acid) by filtration.

• Drying: Dry the polymer under vacuum to a constant weight to remove any residual solvent.

Quantitative Data Summary

The following table summarizes the effect of the monomer-to-initiator ratio (M/I) on the resulting polymer molecular weight, as reported in the literature.[12]

Monomer/Initiator Ratio (M/I)	Number Average Molecular Weight (Mn) ( g/mol )	Weight Average Molecular Weight (Mw) ( g/mol )	Polydispersity Index (PDI = Mw/Mn)
10,000	115,000	250,000	2.17
20,000	120,000	310,000	2.58
30,000	95,000	240,000	2.53
40,000	125,000	335,000	2.68
50,000	140,000	350,000	2.50

Data adapted from K.J. Zhu et al., Journal of Polymer Science Part A: Polymer Chemistry, 1990.[12] The data illustrates the broad molecular weight distributions and the lack of a simple inverse relationship between M/I and Mn.

Application Note II: Tetraphenyltin as a Co-catalyst in Phenylacetylene Polymerization

Tetraphenyltin has also been shown to act as a co-catalyst with tungsten hexachloride (WCl₆) for the polymerization of phenylacetylene.[13]

Key Characteristics:

• Enhanced Activity: The addition of tetraphenyltin to the WCl₆ catalyst system significantly increases both the initial rate of polymerization and the final monomer conversion.[13]

• Optimal Ratio: An equimolar mixture of WCl₆ and tetraphenyltin was found to be optimal for maximizing both the polymerization rate and the polymer molecular weight.[13]

• Initiation Mechanism: The proposed mechanism involves the reduction of WCl₆ by tetraphenyltin, which is a crucial step in forming the active catalytic species for the coordination polymerization of the alkyne.[13]

Proposed Initiation Mechanism

Caption: Simplified mechanism of WCl6/SnPh4 catalyzed polymerization of phenylacetylene.

Conclusion

While the specific compound "benzyltriphenyltin" remains elusive in the context of polymer chemistry literature, the analogous compound, tetraphenyltin, serves as a valuable case study. Its applications in both ring-opening and coordination polymerization highlight the catalytic versatility of tetraorganotin compounds. The protocols and mechanistic discussions provided herein offer a solid foundation for researchers exploring the use of organotin catalysts in the synthesis of novel polymeric materials. As with all organotin compounds, appropriate safety precautions should be taken due to their potential toxicity.[7]

References

• Tetraphenyltin . (n.d.). In Wikipedia. Retrieved March 24, 2026, from [Link]

• Al-Allaf, T. A. K. (2018). Review of organotin compounds: chemistry and applications.
• Kumar, A., et al. (2025). Organotin(IV) Compounds as Catalysts for the Solvent-Free Synthesis of Naphthofurans. Organometallics.

• ORGANOTIN COMPOUNDS . (n.d.). Webflow. Retrieved March 24, 2026, from [Link]

• Zhu, K. J., et al. (1990). The ring-opening polymerization of D,L-lactide in the melt initiated with tetraphenyltin. Journal of Polymer Science Part A: Polymer Chemistry, 28(1), 1-10.

• Tetraphenyltin . (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

• Organotin Compounds . (2021). AFIRM Group. Retrieved March 24, 2026, from [Link]

• Masuda, T., et al. (1976). Polymerization of Phenylacetylenes. 4.
• Hadi, A. G., et al. (2018).
• Kricheldorf, H. R., & Weidner, S. (2025). About the Toxicity of Polymerization Catalysts and Polymer Additives Based on Tin(II) Salts and Tin(IV) Compounds. OPUS.
• Al-Allaf, T. A. K. (2018).
• Al-Allaf, T. A. K., et al. (2019). Organotin-bridged ionic liquid as a solvent-free, leaching-resistive catalyst for ring opening polymerization of ε-caprolactone. New Journal of Chemistry, 43(14), 5565-5573.

• ORGANOTIN CATALYST . (n.d.). TIB Chemicals. Retrieved March 24, 2026, from [Link]

• Talebi, Z. A., et al. (2023). A Comprehensive Review of Organotin Complexes: Synthesis and Diverse Applications. Journal of Advanced Sciences and Engineering Technologies, 1(1), 1-10.
• Ali, M., & Yousif, E. (2017). Chemistry and Applications of Organotin(IV) Complexes: A Review. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 8(3), 1-10.
• Lee, S. H., et al. (2011). Benzylpyrazinium Salts as Photo-Initiators in the Polymerization of Epoxide Monomers. International Journal of Molecular Sciences, 12(9), 5674-5684.
• Ali, M., & Yousif, E. (2017). Chemistry and Applications of Organotin(IV) Complexes: A Review. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 8(3), 1-10.

• Organotin chemistry . (n.d.). In Wikipedia. Retrieved March 24, 2026, from [Link]

• Debnath, P. (2023). RADICAL INITIATORS, REAGENTS AND SOLVENTS USED IN RADICAL CHEMISTRY. International Journal of Research in Pharmacy and Chemistry, 13(2), 189-197.

• Introduction to Organotin Chemistry and Applications . (n.d.). Gelest, Inc.. Retrieved March 24, 2026, from [Link]

• Griesbeck, A. G., & Maptue, N. E. (2021). Benzil Photoperoxidations in Polymer Films and Crosslinking by the Resultant Benzoyl Peroxides in Polystyrene and Other Polymers. Polymers, 13(17), 2894.
• Shaaban, A. F., et al. (2010). Reactivity Ratios for Organotin Copolymer Systems. Molecules, 15(4), 2689-2701.
• Zhao, C. (2017). Radical polymerization using organoboron or organozinc as initiator.
• Itsuno, S., et al. (2002). Preparation of polymer-supported benzyllithium reagents. Bioorganic & Medicinal Chemistry Letters, 12(14), 1853-1856.
• Lecomte, P., et al. (2014). Benzyl β-malolactonate polymers: a long story with recent advances. Polymer Chemistry, 5(22), 6434-6447.
• Kennedy, J. P., & Isaacson, R. B. (1966). Polycondensation of benzyl chloride and its derivatives: A study of the reaction at different temperatures. Journal of Macromolecular Science, Part A: Chemistry, 1(3), 541-551.

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Technical Notes & Optimization

improving reaction yield in benzyltriphenyltin synthesis

Welcome to the technical support guide for the synthesis of benzyltriphenyltin. This document is designed for researchers, scientists, and professionals in drug development who are working with or planning to synthesize this organotin reagent. Instead of a rigid protocol, this guide is structured as a series of troubleshooting questions and in-depth answers, reflecting the practical challenges encountered in the laboratory. Our goal is to provide not just procedural steps, but the underlying chemical principles to empower you to diagnose and solve problems effectively, thereby improving your reaction yields and product purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My overall yield of benzyltriphenyltin is consistently low (<50%). What are the most critical factors I should investigate first?

Low yield in this synthesis is a common issue that typically points to problems in one of three areas: the integrity of the Grignard reagent formation, competing side reactions during the coupling step, or mechanical losses during workup and purification.

Primary Diagnostic Checklist:

• Anhydrous Conditions: The single most critical factor in any Grignard-based synthesis is the rigorous exclusion of water.[1][2] Grignard reagents are potent bases and will be instantly quenched by protic sources (like water or alcohols) to form toluene, terminating the reaction pathway.

  • Actionable Advice: All glassware must be oven or flame-dried under vacuum and cooled under a dry, inert atmosphere (Nitrogen or Argon).[3] Solvents, particularly tetrahydrofuran (THF) or diethyl ether, must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or sourced from a sealed, anhydrous-grade bottle.

• Reagent Quality: The quality of your starting materials dictates the success of the reaction.

  • Triphenyltin Chloride (Ph₃SnCl): Ensure it is dry and has not hydrolyzed to form tin oxides, which will be unreactive.

  • Magnesium Turnings: The surface of magnesium is often passivated by a layer of magnesium oxide. This layer prevents the reaction with benzyl chloride from starting. Effective activation is crucial.[4]

  • Benzyl Chloride: This reagent can degrade over time. Use a freshly opened bottle or distill it prior to use to remove any hydrochloric acid or other impurities.

• Reaction Stoichiometry: An incorrect ratio of reactants can lead to an excess of one starting material and promote side reactions. A slight excess of the Grignard reagent is often used to ensure all the triphenyltin chloride is consumed.

The workflow below illustrates the critical stages where yield can be compromised.

Caption: Key stages and potential points of yield loss in benzyltriphenyltin synthesis.

Q2: I am struggling to initiate the Grignard reaction. The solution does not turn cloudy or generate heat. What can I do?

Failure to initiate the Grignard reaction is almost always due to an inactive magnesium surface or trace amounts of water. Benzyl chloride is generally reactive enough, but if the magnesium surface is passivated with oxide, the insertion reaction cannot begin.

Troubleshooting Grignard Initiation:

• Mechanical Activation: Before adding the solvent, crush the magnesium turnings in the flask with a dry glass rod under an inert atmosphere. This exposes a fresh, unoxidized metal surface.[4]

• Chemical Activation:

  • Iodine: Add a single small crystal of iodine to the magnesium turnings. The iodine reacts with the magnesium surface, cleaning it. A successful initiation is often indicated by the disappearance of the brown iodine color.[3]

  • 1,2-Dibromoethane: Add a few drops of 1,2-dibromoethane to the magnesium suspension. It reacts readily to form magnesium bromide and ethene gas, which activates the surface. This is a very reliable method.

• Thermal Activation: Gentle heating with a heat gun on the spot where a small amount of benzyl chloride has been added can sometimes initiate the reaction. Be cautious, as the reaction is exothermic and can become vigorous once it starts.[1]

• Solvent Choice: While diethyl ether is common, tetrahydrofuran (THF) is often a better solvent for Grignard reagent synthesis due to its superior ability to solvate and stabilize the organomagnesium species.[3]

Activation Method	Description	Common Indication of Success
Mechanical Crushing	Physically breaks the MgO layer to expose fresh Mg metal.	N/A (Preparatory step)
Iodine Crystal	Chemically etches the Mg surface.	Brown color of I₂ fades.
1,2-Dibromoethane	Reacts exothermically to clean the Mg surface.	Gentle bubbling (ethene evolution).
Gentle Heating	Provides activation energy to overcome the initiation barrier.	Localized boiling or cloudiness appears.

Q3: The Grignard reagent appears to form, but my main impurity is bibenzyl (1,2-diphenylethane). How can I prevent this?

The formation of bibenzyl is a classic example of a Wurtz-type coupling reaction , which competes with the desired Grignard formation.[5][6] This side reaction is particularly problematic with reactive halides like benzyl chloride.

Mechanism of Bibenzyl Formation: There are two primary pathways for this side reaction:

• Direct Coupling: The already-formed benzylmagnesium chloride (BnMgCl) acts as a nucleophile and attacks a molecule of unreacted benzyl chloride (BnCl).

• Radical Coupling: Single-electron transfer from magnesium can generate benzyl radicals (Bn•), which then dimerize to form bibenzyl.[6]

Caption: Competing reaction pathways in the synthesis of benzyltriphenyltin.

Strategies to Minimize Wurtz Coupling:

• Slow Addition: The most effective strategy is to add the benzyl chloride solution dropwise to the suspension of activated magnesium turnings. This maintains a low instantaneous concentration of benzyl chloride, favoring its reaction with magnesium over its reaction with the already-formed Grignard reagent.[3]

• Temperature Control: Perform the Grignard formation at a controlled temperature. While some heat may be needed for initiation, allowing the reaction to proceed at a gentle reflux is usually sufficient. Overheating can accelerate side reactions.

• Dilution: Conducting the reaction under more dilute conditions can also disfavor the bimolecular Wurtz coupling reaction relative to the surface-based Grignard formation.

Q4: My purification by recrystallization is inefficient, and I suspect I have hexaphenylditin as a major byproduct. How is this formed and how can I remove it?

Hexaphenylditin (Ph₃Sn-SnPh₃) is another common byproduct, formed by the reductive homocoupling of triphenyltin chloride. This can occur if there is unreacted magnesium present when the triphenyltin chloride is added, or through a reductive process involving the Grignard reagent itself.

Minimizing Formation:

• Ensure Full Grignard Formation: Allow sufficient time for the benzyl chloride to react completely with the magnesium. The disappearance of most of the magnesium turnings is a good visual cue.

• Reverse Addition: Consider adding the filtered Grignard solution (via cannula) to the solution of triphenyltin chloride. This ensures the triphenyltin chloride is never exposed to a large excess of Grignard reagent or unreacted magnesium.

Purification Strategy:

Benzyltriphenyltin, bibenzyl, and hexaphenylditin have different polarities and solubilities, which can be exploited for purification.

• Initial Workup: After the reaction is complete, cool the mixture and quench it carefully by pouring it over an iced saturated ammonium chloride (NH₄Cl) solution. Avoid strong acids, which can cleave the Sn-C bond. Extract the product into a nonpolar solvent like diethyl ether or toluene.

• Recrystallization: This is the most effective method for purification.

  • Solvent Screening: Benzyltriphenyltin is typically a white, crystalline solid. It has good solubility in hot ethanol, methanol, or hexane, and lower solubility when cold. Hexaphenylditin is significantly less soluble in these solvents.

  • Procedure: Dissolve the crude product in a minimum amount of hot solvent (e.g., ethanol). The less soluble hexaphenylditin may not fully dissolve and can be removed by hot filtration. Upon cooling the filtrate slowly, the desired benzyltriphenyltin should crystallize, leaving the more soluble bibenzyl impurity in the mother liquor.

Experimental Protocols

Protocol 1: Synthesis of Benzylmagnesium Chloride (Grignard Reagent)

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (1 crystal)

• Benzyl chloride (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Assemble a three-neck round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and cool to room temperature under a positive pressure of inert gas.

• Place the magnesium turnings and a single iodine crystal in the flask.

• In the dropping funnel, prepare a solution of benzyl chloride in anhydrous THF.

• Add a small portion (~10%) of the benzyl chloride solution to the magnesium. If the reaction does not start (indicated by heat generation and fading of the iodine color), gently warm the flask with a heat gun until initiation occurs.

• Once the reaction is initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for 1-2 hours to ensure complete reaction. The resulting dark, cloudy grey/brown solution is the Grignard reagent.

Protocol 2: Coupling with Triphenyltin Chloride

Procedure:

• In a separate flame-dried flask under inert gas, dissolve triphenyltin chloride (1.0 eq relative to benzyl chloride) in anhydrous THF.

• Cool this solution to 0 °C using an ice bath.

• Slowly add the prepared benzylmagnesium chloride solution to the triphenyltin chloride solution via a cannula or the dropping funnel. Maintaining a low temperature during addition helps to control the exothermic reaction and minimize side products.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours or until TLC analysis indicates consumption of the triphenyltin chloride.

• Proceed with the aqueous workup as described in Q4.

References

• Methods to produce organotin compositions with convenient ligand providing reactants.
• Constant R&D of green chemicals - Nitto Kasei with Grignard reaction. Nitto Kasei.
• The development of new organotin reagents for organic synthesis. DSpace@MIT.
• The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. The Royal Society of Chemistry.
• Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry. PubMed.
• Grignard Formation - Troubleshooting and Perfecting. Reddit.
• Design of Promising Heptacoordinated Organotin (IV)
• Wurtz reaction. Grokipedia.
• Wurtz Reaction: Equation, Examples, Mechanism, and Limit
• Wurtz-type reductive coupling reaction of primary alkyl iodides and haloorganotins in cosolvent/H2O(NH4Cl)/Zn media as a route to mixed alkylstannanes and hexaalkyldistannanes.
• Mechanism of the Reaction between Benzylmagnesium Chloride and Carbonyl Compounds. A Detailed Study with Formaldehyde.
• ABNORMAL REACTIONS OF BENZYLMAGNESIUM CHLORIDE. Journal of the American Chemical Society.
• The Reaction of Benzylmagnesium Chloride with Aliphatic Aldehydes. Journal of the American Chemical Society.
• Grignard Synthesis? Reddit.

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• 2. rsc.org [rsc.org]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. Wurtz reaction — Grokipedia [grokipedia.com]
• 6. Wurtz Reaction: Equation, Examples, Mechanism, and Limitations [chemistrylearner.com]

Organometallics Technical Support Center: Benzyltriphenyltin Isolation &amp; Purification

Welcome to the Organometallics Technical Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the isolation of organotin compounds. Benzyltriphenyltin (benzyltriphenylstannane) is a highly versatile reagent for radical reactions and cross-couplings. However, its purification is notoriously plagued by tin-based byproducts, phase-separation issues ("oiling out"), and persistent impurities.

This guide abandons generic advice in favor of field-proven, causality-driven protocols. Every methodology detailed below is designed as a self-validating system , ensuring that you can verify the integrity of your material at every step of the workflow without waiting for final analytical results.

Purification Workflow & Mechanistic Overview

Benzyltriphenyltin is commonly synthesized via the1[1]. While the synthesis is robust, the crude product is often contaminated with unreacted starting materials, triphenyltin hydroxide, and hexaphenylditin ( Ph6​Sn2​ ). The workflow below maps the optimal path from crude reaction mixture to analytically pure crystals.

Workflow for the extraction and recrystallization of benzyltriphenyltin.

Troubleshooting FAQs: Solving Specific Bench-Level Issues

Q: Why does my benzyltriphenyltin precipitate as an oil instead of crystallizing? A: "Oiling out" (liquid-liquid phase separation) occurs when the solute melts below the temperature at which it saturates the solvent. Causally, this is driven by residual non-polar impurities (like unreacted benzyl bromide or biphenyl byproducts) that disrupt the crystal lattice energy and depress the melting point. Solution: Switch from a pure non-polar solvent to a mixed solvent system like 2[2]. The addition of a slightly more polar co-solvent increases the solubility threshold, forcing the product to crystallize rather than phase-separate.

Q: How do I selectively remove the hexaphenylditin byproduct from my crude mixture? A: Hexaphenylditin ( Ph6​Sn2​ ) is a common byproduct formed via the reductive homocoupling of triphenyltin chloride. Because its structural polarity is nearly identical to your product, standard silica gel chromatography often fails. Solution: Rely on differential thermal solubility. Ph6​Sn2​ is highly insoluble in cold ethanol. Triturate your crude solid with cold ethanol; the benzyltriphenyltin will dissolve slightly, allowing you to filter off the bulk of the ditin.

Q: What is the expected melting point, and how do I analytically validate purity? A: Literature values for the melting point of pure benzyltriphenyltin generally fall in the 90–95 °C range[2]. However, melting point alone is insufficient due to polymorphism. The ultimate self-validating analytical tool is3[3]. A single sharp resonance confirms the absence of ditin or tin oxide impurities, which appear at vastly different chemical shifts due to their distinct coordination environments.

Step-by-Step Self-Validating Protocol

This protocol utilizes 4[4], incorporating built-in checkpoints to ensure success.

Step 1: Crude Isolation & Drying Following the synthesis reaction, quench with saturated aqueous NH4​Cl and extract the aqueous phase three times with dichloromethane (DCM). Dry the combined organic layers over anhydrous MgSO4​ and concentrate under reduced pressure to yield a crude solid/oil.

Step 2: Silica Plug Pre-Filtration (Crucial for Oiling-Out Prevention) Dissolve the crude mixture in a minimum volume of hexane/ethyl acetate (95:5). Pass this through a short pad of silica gel (approx. 2 inches in a sintered glass funnel). Causality: This removes highly polar tin oxides and baseline impurities that act as crystal lattice disruptors. Self-Validation Checkpoint: Spot the eluent on a TLC plate. If the baseline is completely clean under UV light, you are cleared to proceed to crystallization.

Step 3: Hot Solvent Dissolution Transfer the semi-pure solid to a round-bottom flask equipped with a reflux condenser. Add boiling hexane (approx. 10–15 mL per gram of crude) until the solid just dissolves. Do not over-dilute.

Step 4: Watch-Glass Validation Test Self-Validation Checkpoint: Before committing the entire batch to cooling, extract 1 mL of the boiling solution and place it on a room-temperature watch glass. If a white crystalline powder forms within 60 seconds, your solvent ratio is perfect. If it forms a sticky resin, your mixture is still too impure; add 5% ethyl acetate to the bulk flask to adjust the dielectric constant.

Step 5: Hot Filtration & Crystallization Rapidly filter the hot bulk solution through a pre-warmed fluted filter paper to remove any insoluble polymeric tin species. Allow the filtrate to cool slowly to room temperature undisturbed (wrapping the flask in aluminum foil slows the cooling rate, promoting larger, purer crystals). Once at room temperature, transfer to a 4 °C refrigerator for 4 hours.

Step 6: Isolation & Final Validation Collect the white crystals via vacuum filtration and wash with a small volume of ice-cold hexane. Dry in a vacuum desiccator overnight. Validate purity via a sharp melting point (90–95 °C) and a single peak in the 119Sn NMR spectrum.

Quantitative Data: Solvent System Efficacy

Selecting the right solvent system is a balancing act between yield and purity. Use the table below to select a recrystallization system based on the specific impurity profile of your crude batch.

Solvent System	Volume Ratio	Efficacy for Tin Oxide Removal	Efficacy for Ditin Removal	Yield Profile
Hexane	100%	High	Low	Moderate-High
Ethanol / Water	90:10	Moderate	High	Moderate
Methanol / Ethyl Acetate	80:20	Moderate	Moderate	High
Acetic Acid	100%	Low	Moderate	Low (Risk of protodestannylation)

References

• Preparation of Benzylstannanes by Zinc-Mediated Coupling of Benzyl Bromides with Organotin Derivatives. Physicochemical Characterization and Crystal Structures. Organometallics - ACS Publications. URL:[Link]

• Synthesis of Benzyl Ketones through Indium-Mediated Coupling. ResearchGate. URL:[Link]

• Signature redacted - DSpace@MIT (Thesis on Organotin Compounds). Massachusetts Institute of Technology. URL:[Link]

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• 4. researchgate.net [researchgate.net]

Technical Support Center: Remediation of Triphenyltin Byproducts in Benzyltriphenyltin Couplings

Welcome to the Technical Support Center. This guide provides drug development professionals and synthetic chemists with authoritative troubleshooting strategies for removing persistent triphenyltin byproducts following Stille-type benzyltriphenyltin cross-coupling reactions.

Mechanistic Overview & Causality

In a standard Stille coupling utilizing benzyltriphenyltin, the benzyl group undergoes transmetalation to the palladium center, releasing a triphenyltin halide (e.g., Ph3​SnCl or Ph3​SnBr ) as the stoichiometric byproduct.

Why is this byproduct notoriously difficult to remove? Unlike trialkyltin byproducts, triphenyltin halides possess a massive, electron-rich hydrophobic surface area due to their three phenyl rings. This renders them highly lipophilic, giving them an affinity for stationary phases that often perfectly matches moderately polar aromatic target molecules. This physical similarity leads to severe co-elution during standard silica gel chromatography.

To overcome this, we rely on chemical transformation rather than simple physical separation. The addition of aqueous potassium fluoride (KF) converts the soluble, monomeric triphenyltin halide into triphenyltin fluoride ( Ph3​SnF )[1]. According to, the causality here is driven by lattice energy: Ph3​SnF forms a highly coordinated, rigid polymeric network with bridging fluoride ligands. This polymeric structure has an extremely high lattice energy, rendering it completely insoluble in both aqueous and organic media, forcing it to precipitate out of the reaction matrix[1].

Caption: Workflow of benzyltriphenyltin coupling and KF-mediated byproduct precipitation.

Quantitative Data: Byproduct Remediation Strategies

To select the appropriate purification route, consult the following performance metrics based on industry standards:

Remediation Method	Tin Removal Efficiency	Pros	Cons	Best Suited For
Aqueous KF Wash	90 - 95%	Fast, inexpensive, visually verifiable	Can form emulsions, traps product in precipitate	Initial bulk removal of stoichiometric tin[1]
KF-Silica Chromatography	> 99% (to < 30 ppm)	Highly effective for trace removal	Requires specialized stationary phase prep	Final polishing of pharmaceutical intermediates[1]
Hexane/MeCN Partitioning	80 - 85%	Avoids aqueous emulsions and acidic silica	Less effective for moderately non-polar products	Acid-sensitive or highly polar target molecules[2]
Et₃N-Deactivated Silica	85 - 90%	Protects acid-sensitive functional groups	Tin may still co-elute depending on Rf​	Acid-labile products that survive chromatography[3]

Self-Validating Experimental Protocols

Protocol A: Biphasic Potassium Fluoride (KF) Precipitation

Causality: Shifts the equilibrium of the soluble tin halide to the insoluble polymeric tin fluoride.

• Reaction Quenching & Dilution: Upon completion of the coupling reaction, cool the vessel to room temperature. Dilute the crude mixture with a moderately polar solvent (e.g., ethyl acetate) at a ratio of 10 mL per mmol of tin reagent.

  • Self-Validation Check: The solution must be a homogeneous liquid (ignoring Pd black). If the target product precipitates, switch to a more polar solvent (e.g., THF) that still allows for biphasic separation.

• Halogen Exchange: Add an equal volume of saturated aqueous KF solution (~10 M). Stir vigorously (≥ 800 rpm) for 2 to 4 hours.

  • Self-Validation Check: Within 15–30 minutes, a voluminous, milky-white precipitate ( Ph3​SnF ) must begin to form at the biphasic interface. If the organic layer remains clear, the halogen exchange has failed—verify that the KF solution is fully saturated and the stirring is creating a sufficient emulsion.

• Filtration: Filter the entire biphasic mixture through a tightly packed pad of Celite® (2–3 cm deep) in a sintered glass funnel. Causality: Celite is required because Ph3​SnF often precipitates as colloidal micro-particulates that easily pass through standard filter paper. Wash the filter cake with an additional 3 column volumes of the organic solvent.

  • Self-Validation Check: The resulting filtrate must separate into two distinct, optically clear layers. Any cloudiness in the organic phase indicates that colloidal Ph3​SnF has passed through the frit; re-filter through a double layer of Celite.

• Phase Separation: Separate the organic phase, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Protocol B: KF-Silica Gel Chromatography

Causality: Traps trace organotin species that escape aqueous precipitation by forcing them to undergo halogen exchange directly on the high-surface-area stationary phase[1].

• Stationary Phase Preparation: Prepare a KF-silica mixture by dissolving KF (10% w/w relative to silica) in methanol, adding silica gel, and evaporating the solvent completely under reduced pressure until a free-flowing powder is obtained.

• Column Packing: Dry-pack the column with the KF-silica mixture, or slurry-pack using a non-polar eluent (e.g., hexanes).

• Elution: Load the concentrated crude mixture (or the concentrated product from Protocol A) onto the column. Elute using your optimized solvent system.

  • Self-Validation Check: The triphenyltin impurities will be immobilized at the very top of the column as a solid white band. If tin is still detected in the eluted fractions (via 1H NMR multiplets at 7.3–7.7 ppm), the column was overloaded or the KF-silica was insufficiently dried.

Troubleshooting Guide & FAQs

Caption: Troubleshooting logic tree for persistent triphenyltin contamination.

Q: I performed the KF workup, but my product yield dropped significantly. What happened? A: Your target molecule likely co-precipitated with or adsorbed onto the massive Ph3​SnF polymer network. Troubleshooting: Do not discard the Celite filter cake. Resuspend the filter cake in a highly polar organic solvent (e.g., hot ethyl acetate or a DCM/MeOH mixture) that dissolves your product but not the Ph3​SnF . Filter again to recover your trapped product.

Q: My target product is highly acid-sensitive and degrades on standard silica. How can I remove the tin byproducts? A: Standard silica is slightly acidic, which can cause degradation. You can pre-treat your standard silica gel with 2-5% (v/v) triethylamine ( Et3​N ) in the eluent as recommended by [3]. Alternatively, partitioning the crude mixture between immiscible solvents like hexanes and acetonitrile can strip away non-polar tin residues without exposing the product to acidic surfaces, a method discussed on [2].

Q: Can I use catalytic amounts of benzyltriphenyltin to avoid this massive byproduct generation altogether? A: While catalytic tin cycles (using polymethylhydrosiloxane or similar reductants to regenerate the tin species in situ) are well-established for tributyltin hydrides, they are significantly more challenging for triphenyltin reagents due to the differing electronics and stability of the intermediates, as explored in[4]. For benzyltriphenyltin, stoichiometric use remains the standard, making robust downstream remediation critical.

References

• Methodologies Limiting or Avoiding Contamination by Organotin Residues in Organic Synthesis. ACS Chemical Reviews.[Link]

• Workup for removing tin byproducts ? ResearchGate.[Link]

• Stille Couplings Catalytic in Tin: Beyond Proof-of-Principle. Journal of the American Chemical Society.[Link]

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handling moisture and air sensitivity of benzyltriphenyltin

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for benzyltriphenyltin. This resource is designed to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions for researchers working with this air- and moisture-sensitive organometallic reagent. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to ensure the success and safety of your experiments.

Introduction to Benzyltriphenyltin: Properties and Sensitivities

Benzyltriphenyltin, a tetraorganotin compound, is a valuable reagent in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Stille coupling. Its utility, however, is matched by its sensitivity to atmospheric conditions. The tin-carbon bond is susceptible to cleavage by electrophiles, and exposure to moisture and air can lead to decomposition, impacting reaction yields and purity.

Organotin compounds, in general, are known for their toxicity, and appropriate handling procedures are paramount. This guide will address the practical aspects of managing the air and moisture sensitivity of benzyltriphenyltin to ensure reproducible results and a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: How should I store benzyltriphenyltin to ensure its stability?

A1: Proper storage is the first line of defense against degradation. Benzyltriphenyltin should be stored in a tightly sealed container under an inert atmosphere, such as argon or nitrogen. For long-term storage, refrigeration (2-8 °C) is recommended to slow down potential decomposition pathways.[1] It is crucial to allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold solid.

Q2: What are the primary decomposition pathways for benzyltriphenyltin when exposed to air and moisture?

A2: The primary decomposition pathways involve hydrolysis and oxidation.

• Hydrolysis: In the presence of moisture, particularly under acidic or basic conditions, the benzyl-tin bond can be cleaved to form toluene and triphenyltin hydroxide ((C₆H₅)₃SnOH). The triphenyltin hydroxide can then further dehydrate to form bis(triphenyltin) oxide ([(C₆H₅)₃Sn]₂O).[2][3][4]

• Oxidation: While tetraorganotins are generally more stable towards oxidation than organotin hydrides or stannylenes, prolonged exposure to air can lead to the formation of tin oxides.[5] The reactivity of the benzylic position also makes it susceptible to oxidation, potentially forming benzaldehyde or benzoic acid, although this is less common under typical laboratory conditions without the presence of an oxidant.

Q3: I suspect my benzyltriphenyltin has decomposed. How can I confirm this?

A3: The most effective way to assess the purity of your benzyltriphenyltin and identify decomposition products is through Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR: Look for the appearance of new signals. For example, a singlet around 2.3 ppm would indicate the formation of toluene. A broad singlet, the chemical shift of which is solvent-dependent, could indicate the hydroxyl proton of triphenyltin hydroxide. Signals corresponding to benzaldehyde (~10 ppm, singlet) or benzyl alcohol (~4.6 ppm, singlet) are also key indicators of degradation.[6][7][8][9]

• ¹³C NMR: The appearance of new signals in the aromatic region and the disappearance of the characteristic benzylic carbon signal of benzyltriphenyltin would indicate decomposition. The carbonyl carbon of benzaldehyde appears around 192 ppm.[10]

• ¹¹⁹Sn NMR: This technique is very sensitive to the coordination environment of the tin atom. A shift in the ¹¹⁹Sn resonance can indicate the formation of different tin species.

A change in the physical appearance of the solid, such as discoloration or a change in texture, can also be an indicator of decomposition.

Q4: Can I purify benzyltriphenyltin that has partially decomposed?

A4: Yes, recrystallization is a viable method for purifying benzyltriphenyltin. The choice of solvent is critical and should be determined empirically. A good recrystallization solvent will dissolve the compound when hot but have low solubility when cold.[7][11][12][13] The process should be carried out under an inert atmosphere to prevent further decomposition. Common solvents to consider for organometallic compounds include hexanes, toluene, or mixtures thereof. The impurities (tin oxides, etc.) are often less soluble and may be removed by hot filtration.

Troubleshooting Experimental Workflows

This section addresses common problems encountered during reactions involving benzyltriphenyltin, with a focus on diagnosing the root cause and providing actionable solutions.

Workflow: Handling and Transfer of Benzyltriphenyltin

The proper handling of air- and moisture-sensitive reagents is crucial for successful and reproducible experiments.[14][15][16][17][18] The two primary methods for handling benzyltriphenyltin are using a glovebox or a Schlenk line.

dot

Caption: Workflow for handling benzyltriphenyltin.

Troubleshooting Guide: Common Issues in Reactions

Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Low or no product yield in Stille coupling	1. Decomposed Benzyltriphenyltin: The reagent may have been compromised before the reaction. 2. Inactive Catalyst: The palladium catalyst may be oxidized or otherwise deactivated. 3. Presence of Oxygen: Dissolved oxygen in the solvent can lead to oxidative side reactions and catalyst deactivation. 4. Presence of Water: Moisture can hydrolyze the organotin reagent and interfere with the catalytic cycle.	1. Verify Reagent Quality: Run a ¹H NMR of your benzyltriphenyltin to check for impurities like toluene or tin oxides. If significant decomposition is observed, purify by recrystallization. 2. Use Fresh Catalyst: Ensure your palladium source is fresh and has been stored properly. 3. Degas Solvents Thoroughly: Use a freeze-pump-thaw method (for solvents that won't freeze) or sparge with an inert gas for at least 30 minutes before use.[19] 4. Use Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents. Ensure all glassware is rigorously dried.
Formation of Homocoupled Product (Bibenzyl)	1. Oxygen Contamination: Oxygen can promote the homocoupling of the organotin reagent. 2. Inefficient Transmetalation: If the transmetalation step in the Stille coupling is slow, homocoupling can become a competitive pathway.	1. Improve Inert Atmosphere: Ensure a leak-free Schlenk line setup or use a glovebox with low oxygen levels.[16][20] 2. Optimize Reaction Conditions: Consider changing the palladium source, ligand, or solvent to facilitate more efficient transmetalation.
Presence of Triphenyltin Halide or Oxide in Product	1. Incomplete Reaction: Unreacted starting material will be present. 2. Inefficient Workup: Standard aqueous workups may not effectively remove all organotin byproducts.	1. Monitor Reaction to Completion: Use TLC or GC-MS to ensure all the benzyltriphenyltin has been consumed. 2. Fluoride Workup: After the reaction, quench with an aqueous solution of potassium fluoride (KF). This will precipitate the tin byproducts as insoluble tin fluorides, which can be removed by filtration through Celite.
Unexpected Byproducts (e.g., Benzaldehyde, Benzyl Alcohol)	1. Oxidation of Starting Material: The benzyltriphenyltin may have been partially oxidized before or during the reaction. 2. Hydrolysis of Starting Material: The presence of water can lead to the formation of benzyl alcohol via a protodestannylation-like pathway.	1. Handle Reagent Under Inert Gas: Minimize exposure to air at all stages of the experiment. 2. Ensure Anhydrous Conditions: Use dry solvents and glassware to prevent hydrolysis.

In-Depth Technical Protocols

Protocol 1: Purification of Benzyltriphenyltin by Recrystallization

This protocol describes a general method for purifying benzyltriphenyltin. The choice of solvent may need to be optimized.

• Preparation: In a glovebox or on a Schlenk line, place the impure benzyltriphenyltin in a Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add a minimal amount of a suitable solvent (e.g., hot toluene or a mixture of toluene and hexanes) to the flask.

• Dissolution: Heat the mixture with stirring until the solid dissolves completely.

• Hot Filtration (if necessary): If insoluble impurities (like tin oxides) are present, perform a hot filtration under an inert atmosphere into a clean, pre-warmed Schlenk flask.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in a refrigerator or freezer to induce crystallization.

• Isolation: Isolate the crystals by filtration under an inert atmosphere using a filter cannula or a Schlenk filter.

• Washing: Wash the crystals with a small amount of cold, fresh solvent.

• Drying: Dry the purified crystals under high vacuum.

dot

Caption: Recrystallization workflow for benzyltriphenyltin.

Protocol 2: Representative Stille Coupling Reaction

This protocol provides a general procedure for a Stille coupling reaction using benzyltriphenyltin.

• Glassware Preparation: Assemble and flame-dry all glassware (e.g., Schlenk flask, condenser) under vacuum and backfill with an inert gas. Repeat this cycle three times.[21]

• Reagent Addition: To the reaction flask under a positive pressure of inert gas, add the aryl halide/triflate, palladium catalyst, and any solid ligands.

• Solvent Addition: Add anhydrous, degassed solvent via cannula or a dry syringe.

• Benzyltriphenyltin Addition: If benzyltriphenyltin is a solid, add it under a positive flow of inert gas. If it is to be added as a solution, dissolve it in anhydrous, degassed solvent in a separate Schlenk flask and transfer it to the reaction mixture via cannula.

• Reaction: Heat the reaction mixture to the desired temperature and monitor its progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an appropriate organic solvent and proceed with an aqueous KF workup to remove tin byproducts.

Conclusion

Benzyltriphenyltin is a powerful synthetic tool, but its sensitivity to air and moisture necessitates careful handling and an understanding of its potential decomposition pathways. By employing rigorous inert atmosphere techniques, ensuring the purity of starting materials, and being equipped to troubleshoot common issues, researchers can confidently and safely utilize this versatile reagent. This guide provides a foundation of knowledge and practical advice to that end. For further assistance, always consult the relevant safety data sheets and peer-reviewed literature.

References

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• University of Rochester. (n.d.). Recrystallization. Retrieved from University of Rochester, Department of Chemistry.
• PubChem. (n.d.). Bis(triphenyltin) oxide.
• Achieve Chem. (2025). Application of glove box in chemical experiment.
• PubChem. (n.d.). Triphenyltin oxide.
• Mol-Instincts. (n.d.). Dibenzyl ether.
• Xiamen Lith Machine Limited. (2024). Glove Box Chemistry.
• Guidechem. (n.d.). bis(triphenyltin) oxide 1262-21-1.
• Purdue University. (n.d.). Standard Operating Procedures: Bart Laboratory. Retrieved from Purdue University, Department of Chemistry.
• Macgregor, S. A., & McKay, D. (2023). An Illustrated Guide to Schlenk Line Techniques. Organometallics.
• Doc Brown's Chemistry. (2025). 13C NMR spectrum of benzaldehyde C6H5CHO.
• Doc Brown's Chemistry. (2026). proton 1H NMR spectrum of benzaldehyde C6H5CHO.
• Wipf, P. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh.
• PubChem. (2021). Benzaldehyde.
• Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse000407 - Benzyl Alcohol.
• ChemicalBook. (n.d.). Benzyl alcohol(100-51-6) 1H NMR spectrum.
• ChemicalBook. (n.d.). Benzaldehyde(100-52-7) 1H NMR spectrum.
• TCI Chemicals. (n.d.). Schlenk Tube Technique.
• Macgregor, S. A., & McKay, D. (2023). An Illustrated Guide to Schlenk Line Techniques. Organometallics.
• R. J. P. Corriu, J. J. E. Moreau, in The Chemistry of Organic Silicon Compounds, S. Patai, Z. Rappoport, Eds. (Wiley, New York, 1989), vol. 1, chap. 7.
• Wikipedia. (2023). Organotin chemistry.
• University of Illinois. (n.d.). Handling air-sensitive reagents AL-134. Division of Research Safety.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
• Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations.
• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Pseudomonas aeruginosa Metabolome Database. (n.d.). Benzyl alcohol (PAMDB005009).
• Clearsynth. (n.d.). Triphenyltin Hydroxide.
• University of Illinois. (n.d.). Handling air-sensitive reagents AL-134. Division of Research Safety.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• ChemicalBook. (n.d.). ETHYLENE GLYCOL DIBENZYL ETHER(622-22-0) 1H NMR spectrum.
• ChemicalBook. (n.d.). BIS(TRIPHENYLTIN) OXIDE(1262-21-1) 1H NMR spectrum.
• SpectraBase. (n.d.). Benzyl alcohol - Optional[1H NMR] - Chemical Shifts.
• Gelest, Inc. (n.d.). Introduction to organotin chemistry - and applications.
• University of Malaya Students' Repository. (n.d.). Chapter 1 Organotin Chemistry. Retrieved from University of Malaya Students' Repository.
• PubChem. (n.d.). Triphenyltin hydroxide.
• Thoonen, S. H. L., Deelman, B.-J., & van Koten, G. (2004). Synthetic aspects of tetraorganotins and organotin(IV) halides. Journal of Organometallic Chemistry, 689(13), 2145–2157.
• Sigma-Aldrich. (n.d.). Dibenzyl ether analytical standard.
• Sigma-Aldrich. (n.d.). Triphenyltin hydroxide.
• Wikipedia. (2023). Triphenyltin hydroxide.
• NIST. (n.d.). Bis(triphenyltin) oxide. NIST WebBook.
• TCI AMERICA. (n.d.). Dibenzyl Ether.
• Kumar, R., Sharma, P., & Kumar, V. (2023). Approach to Di/Triorganotin(IV) Cations via Hydrolysis of Stannate Salts Bearing Alkanesulfonate Ligands. Inorganic Chemistry, 62(5), 2055–2065.
• Al-Allaf, T. A. K. (2018).
• Ataman Kimya. (n.d.). TRIPHENYLTIN HYDROXIDE.

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Reference Data & Comparative Studies

1H and 13C NMR Spectroscopy Data for Benzyltriphenyltin Validation: A Comparative Guide

As drug development and complex organic synthesis increasingly rely on precision cross-coupling and radical chemistry, the selection of the correct organostannane precursor is critical. Benzyltriphenyltin ( C25​H22​Sn ) has emerged as a highly crystalline, bench-stable alternative to volatile and highly toxic aliphatic stannanes. It is frequently utilized as a robust benzyl radical precursor in metalloradical catalysis[1] and as a reliable coupling partner in transition-metal-catalyzed reactions.

However, the synthesis of benzyltriphenyltin—whether via Grignard pathways or zinc-mediated coupling[2]—is prone to side reactions such as transmetalation scrambling or Wurtz-type homocoupling. For a Senior Application Scientist, batch release cannot rely on nominal purity alone. This guide provides an objective comparison of benzyltriphenyltin against common alternatives and outlines a self-validating Nuclear Magnetic Resonance (NMR) protocol to guarantee structural integrity.

Mechanistic Grounding: The Causality of Impurities

To validate a batch of benzyltriphenyltin, one must first understand the synthetic pathways that generate its most common impurities. When synthesizing benzyltriphenyltin via the reaction of triphenyltin chloride with benzylmagnesium chloride, the reaction environment is highly susceptible to competing mechanistic pathways:

• Transmetalation Scrambling: Excess Grignard reagent or extended reaction times can lead to the displacement of the benzyl group by a phenyl group, yielding Tetraphenyltin . This byproduct is a highly crystalline solid that easily co-precipitates with the target product.

• Wurtz-Type Homocoupling: Benzyl radicals generated during the initial electron-transfer phases can dimerize to form Bibenzyl (1,2-diphenylethane).

• Incomplete Reduction/Cleavage: In alternative syntheses involving lithium aluminum hydride cleavage of carbon-silicon or carbon-germanium bonds[3], unreacted starting materials or tin oxides may persist.

Because tetraphenyltin and bibenzyl share similar solubility profiles with benzyltriphenyltin, chromatographic separation is challenging. High-resolution 1H and 13C NMR spectroscopy is the only definitive method to track these specific reaction pathways and validate product purity.

Synthetic pathways of benzyltriphenyltin and corresponding NMR-detectable impurities.

Comparative NMR Data Analysis

When comparing benzyltriphenyltin to alternative reagents like Benzyltributyltin (a liquid reagent prone to degradation) or identifying the Tetraphenyltin impurity, the aliphatic region of the NMR spectrum is the primary diagnostic zone.

The anisotropic deshielding effect of the three phenyl rings on the tin atom pushes the benzylic methylene ( −CH2​− ) protons of benzyltriphenyltin significantly downfield (~2.90 ppm) compared to the tributyltin analogue (~2.30 ppm). Furthermore, the absence of any aliphatic signal instantly flags tetraphenyltin contamination.

Table 1: 1H NMR Spectral Comparison (400 MHz, CDCl3​ )

Compound	Aliphatic Signals ( δ , ppm)	Aromatic Signals ( δ , ppm)	119Sn−1H Coupling ( 2JSn−H​ )	Physical State
Benzyltriphenyltin	2.90 (s, 2H, CH2​ )	6.95 - 7.55 (m, 20H)	~60 Hz	Crystalline Solid
Benzyltributyltin	0.85 (t, 9H), 1.25 (m, 6H), 1.45 (m, 6H), 2.30 (s, 2H)	6.90 - 7.25 (m, 5H)	~52 Hz	Viscous Liquid
Tetraphenyltin	None	7.35 - 7.65 (m, 20H)	N/A	Crystalline Solid

Table 2: 13C NMR Spectral Comparison (100 MHz, CDCl3​ )

Compound	Aliphatic Carbons ( δ , ppm)	Aromatic Carbons ( δ , ppm)	119Sn−13C Coupling ( 1JSn−C​ )
Benzyltriphenyltin	20.5 ( CH2​ )	124.5 - 141.0	~350 Hz (to ipso-Ph)
Benzyltributyltin	9.5, 13.7, 27.4, 29.1	123.0 - 143.5	~320 Hz (to Bu)
Tetraphenyltin	None	128.5 - 138.5	~375 Hz (to ipso-Ph)

Self-Validating Experimental Protocol for NMR Acquisition

To ensure scientific integrity, a protocol must be self-validating. Simply observing a peak at 2.90 ppm is insufficient, as bibenzyl or residual toluene can present overlapping signals. The true validation of the carbon-tin bond relies on resolving the 117/119Sn satellite peaks . Because the natural abundance of NMR-active tin isotopes is roughly 16% ( 119Sn ~8.6%, 117Sn ~7.6%), these satellites act as an internal calibration standard.

Step-by-Step Methodology

Step 1: Sample Preparation (Causality: Preventing Protodestannylation)

• Weigh exactly 15.0 mg of the benzyltriphenyltin sample.

• Dissolve in 0.6 mL of CDCl3​ . Critical Choice: The CDCl3​ must be pre-filtered through a short plug of basic alumina. Trace DCl in degraded chloroform will catalyze the protodestannylation of the compound, artificially generating toluene and triphenyltin chloride in the NMR tube.

Step 2: 1H NMR Acquisition Parameters (Causality: Satellite Resolution)

• Set the spectrometer to 400 MHz (or higher).

• Acquire 16 to 32 scans. Ensure the spectral window (sweep width) is wide enough (typically -2 to 14 ppm) to capture the baseline accurately.

• Self-Validation Check: Integrate the central −CH2​− singlet at 2.90 ppm and set the value to 100. Next, integrate the small doublet peaks symmetrically flanking this singlet (the tin satellites, 2JSn−H​ ≈ 60 Hz). The combined integration of these satellites must equal 15–17 . If the central peak integrates significantly higher relative to the satellites, the sample is contaminated with a co-eluting non-stannylated impurity (e.g., bibenzyl).

Step 3: 13C NMR Acquisition Parameters (Causality: Quaternary Relaxation)

• Acquire at least 512 scans to resolve the low-intensity benzylic carbon at 20.5 ppm and its corresponding satellites.

• Critical Choice: Set the relaxation delay ( D1​ ) to ≥ 5 seconds. Tin possesses a large chemical shift anisotropy, and the quaternary ipso-carbons of the phenyl rings relax very slowly. A standard 1-second delay will result in severe under-representation of the ipso-carbons, making structural assignment impossible.

Decision tree for batch validation of benzyltriphenyltin using 1H NMR spectral markers.

Conclusion

While alternative reagents like benzyltributyltin offer utility in specific liquid-phase applications, benzyltriphenyltin remains the superior choice for handling, stability, and crystalline purity in advanced synthesis[2]. By strictly adhering to the NMR validation protocols outlined above—specifically leveraging the isotopic natural abundance of tin as a self-validating integration metric—researchers can confidently eliminate false positives caused by transmetalation or homocoupling byproducts.

References

• Iron(III)-based metalloradical catalysis for asymmetric cyclopropanation via a stepwise radical mechanism. Nature Communications (via PubMed Central). URL:[Link]

• Preparation of Benzylstannanes by Zinc-Mediated Coupling of Benzyl Bromides with Organotin Derivatives. Physicochemical Characterization and Crystal Structures. Organometallics (ACS Publications). URL:[Link]

• Cleavage of carbon–silicon bonds by lithium aluminium hydride in tetrahydrofuran. Canadian Journal of Chemistry (Canadian Science Publishing). URL:[Link]

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A Comparative Guide to the Reactivity of Benzyltriphenyltin and Other Organotin Compounds for Researchers and Drug Development Professionals

In the intricate landscape of organic synthesis, the judicious selection of reagents is paramount to achieving desired molecular architectures with precision and efficiency. Among the vast arsenal of organometallic compounds, organotins, or stannanes, have carved a significant niche, particularly in the realm of carbon-carbon bond formation.[1] This guide provides a comprehensive comparison of the reactivity of benzyltriphenyltin with other commonly employed organotin compounds. By delving into the underlying principles of their reactivity and presenting supporting experimental data, we aim to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic endeavors.

Understanding the Reactivity of Organotin Compounds: The Tin-Carbon Bond

The reactivity of organotin compounds is fundamentally governed by the nature of the tin-carbon (Sn-C) bond. This bond is significantly weaker and more polarized than a carbon-carbon bond, rendering it susceptible to cleavage by various electrophilic reagents and facilitating transmetalation to transition metals.[2] Several factors influence the lability of the Sn-C bond and, consequently, the reactivity of the organotin reagent:

• The Nature of the Organic Group (R) in R-SnR'3: The organic group being transferred plays a pivotal role. The general order of reactivity for the transfer of groups from tin in palladium-catalyzed cross-coupling reactions is: Alkynyl > Vinyl > Aryl > Allyl ≈ Benzyl > Alkyl[3]

  This trend is attributed to the hybridization of the carbon atom attached to tin and the stability of the resulting carbanion or the facility of the transmetalation step. sp-hybridized carbons (alkynyl) are the most electronegative, leading to a more polarized and reactive Sn-C bond.

• The "Non-Transferable" Groups (R'): The other organic groups on the tin atom also influence reactivity. While often considered "dummy" ligands, they can affect the steric and electronic environment around the tin center. Methyl and butyl groups are the most common non-transferable ligands. Trimethylstannyl compounds tend to be more reactive than their tributylstannyl counterparts due to lower steric hindrance, but they are also significantly more toxic.[3]

• Lewis Acidity of the Tin Atom: The tin atom in tetraorganostannanes has low Lewis acidity. However, in triorganotin halides (R3SnX), which are often byproducts or can be used as reagents, the tin atom is more Lewis acidic and can coordinate to other species, influencing the reaction mechanism.[2]

Benzyltriphenyltin in Focus: A Reactivity Profile

Benzyltriphenyltin (C₆H₅CH₂Sn(C₆H₅)₃) is a tetraorganotin compound featuring a benzyl group and three phenyl groups attached to the tin atom. Its reactivity is characterized by the selective cleavage of the tin-benzyl bond, as the tin-phenyl bonds are generally more stable and less prone to transfer in many reactions.

Stille Cross-Coupling Reactions

The Stille reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds through the palladium-catalyzed coupling of an organotin compound with an organic halide or pseudohalide.[1][4] The reactivity of benzyltriphenyltin in this context is moderate, falling between the more reactive aryl and vinylstannanes and the less reactive alkylstannanes.

Experimental Workflow for a Typical Stille Coupling Reaction:

Caption: General experimental workflow for a palladium-catalyzed Stille cross-coupling reaction.

Comparative Reactivity in Stille Coupling:

While a direct, comprehensive kinetic study comparing a wide range of organotins under identical conditions is scarce in the literature, we can compile data from various sources to establish a general reactivity trend. The following table illustrates the typical yields and conditions for the Stille coupling of different organotin reagents with aryl halides.

Organotin Reagent	Electrophile	Catalyst/Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzyltriphenyltin	Iodobenzene	Pd(PPh₃)₄	Toluene	110	16	~70-80	[4] (representative)
Benzyltributyltin	4-Iodonitrobenzene	Pd₂(dba)₃ / P(o-tol)₃	THF	50	2	95	[5]
Phenyltributyltin	Iodobenzene	Pd(PPh₃)₄	Toluene	100	12	92	[1]
Vinyltributyltin	Iodobenzene	Pd₂(dba)₃ / AsPh₃	THF	50	0.5	>95	[5]
(Phenylethynyl)tributyltin	Iodobenzene	Pd(PPh₃)₄	Toluene	80	4	91	[1]
Tributyl(methyl)tin	1-Iodonaphthalene	PdCl₂(PPh₃)₂	HMPA	100	20	75	[4]

Note: This table is a compilation of representative data from different sources and should be used as a general guide. Direct comparison of yields can be misleading due to variations in catalysts, ligands, and substrates.

The data suggests that while benzylstannanes are effective coupling partners, they may require slightly more forcing conditions or longer reaction times compared to vinyl and alkynyl stannanes. The choice between benzyltriphenyltin and benzyltributyltin often comes down to a balance of reactivity and toxicity, with the latter being more commonly used due to the generally higher reactivity of tributylstannyl compounds and the easier removal of tin byproducts.

Catalytic Cycle of the Stille Reaction:

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Electrophilic Cleavage of the Tin-Benzyl Bond

The tin-benzyl bond can also be cleaved by various electrophiles, such as halogens and protic acids. This reaction provides a pathway for the synthesis of benzyl halides and other substituted benzyl compounds. The reactivity of the Sn-C bond towards electrophilic cleavage generally follows the same trend as in Stille coupling, with the benzyl group being more susceptible to cleavage than alkyl groups but less so than aryl or vinyl groups.

Experimental Protocol for Bromodestannylation:

A solution of benzyltriphenyltin (1.0 mmol) in a suitable solvent (e.g., carbon tetrachloride or chloroform) is treated with a solution of bromine (1.0 mmol) in the same solvent at room temperature. The reaction is typically rapid and can be monitored by the disappearance of the bromine color. After the reaction is complete, the solvent is removed under reduced pressure, and the product, benzyl bromide, can be purified by distillation or chromatography. The tin byproduct is triphenyltin bromide.

Comparative Reactivity towards Electrophiles:

Organotin Compound	Electrophile	Solvent	Conditions	Relative Rate/Observation
Benzyltriphenyltin	Br₂	CCl₄	Room Temp	Rapid reaction
Tetraphenyltin	Br₂	CCl₄	Room Temp	Slower than benzyltriphenyltin
Tetrabutyltin	Br₂	CCl₄	Requires heating	Significantly slower than benzyltriphenyltin
Vinyltributyltin	Br₂	CCl₄	-78 °C to RT	Very rapid, often non-selective

This qualitative comparison highlights the enhanced reactivity of the tin-benzyl bond compared to tin-alkyl and tin-phenyl bonds towards electrophilic cleavage.

Transmetalation to Other Metals

The benzyl group from benzyltriphenyltin can be transmetalated to other metals, such as copper, to generate benzylic organocuprates. These reagents exhibit different reactivity profiles compared to the parent organotin compound, often favoring conjugate addition reactions. The efficiency of transmetalation is influenced by the nature of the organotin compound and the metal salt used.

Comparison with Other Organotin Compounds

To provide a clearer perspective, the following table summarizes the key reactivity characteristics of benzyltriphenyltin in comparison to other representative organotin compounds.

Feature	Benzyltriphenyltin	Benzyltributyltin	Phenyltributyltin	Vinyltributyltin	Tributyl(methyl)tin
Transferred Group	Benzyl	Benzyl	Phenyl	Vinyl	Methyl
Relative Reactivity (Stille)	Moderate	Moderate to High	High	Very High	Low
Electrophilic Cleavage	Facile	Facile	Moderate	Very Facile	Difficult
Toxicity	High	High	High	High	Very High
Tin Byproduct Removal	More Difficult (solid)	Easier (liquid)	Easier (liquid)	Easier (liquid)	More Difficult (volatile)

Experimental Protocols

Synthesis of Benzyltriphenyltin

Materials:

• Triphenyltin chloride (Ph₃SnCl)

• Benzylmagnesium chloride (C₆H₅CH₂MgCl) (prepared in situ from benzyl chloride and magnesium turnings)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium.

• Slowly add a solution of benzyl chloride (1.1 eq) in anhydrous diethyl ether via the dropping funnel to initiate the Grignard reaction. Maintain a gentle reflux.

• Once the magnesium has been consumed, cool the solution to 0 °C.

• Slowly add a solution of triphenyltin chloride (1.0 eq) in anhydrous THF.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate).

Characterization (Expected):

• ¹H NMR (CDCl₃, ppm): δ 7.5-7.2 (m, 15H, Sn-Ph), 7.1-6.9 (m, 5H, C-Ph), 2.9 (s, 2H, CH₂).

• ¹³C NMR (CDCl₃, ppm): δ ~140-128 (aromatic carbons), ~30 (CH₂).

Conclusion

Benzyltriphenyltin is a moderately reactive organotin reagent that serves as a valuable tool for the introduction of the benzyl group in organic synthesis. Its reactivity in Stille coupling is surpassed by that of alkynyl, vinyl, and aryl stannanes but is greater than that of simple alkylstannanes. The tin-benzyl bond is also readily cleaved by electrophiles. When selecting an organotin reagent, researchers must consider a trade-off between reactivity, the nature of the desired transformation, and the toxicity and ease of removal of the tin byproducts. For applications requiring the transfer of a benzyl group, both benzyltriphenyltin and benzyltributyltin are viable options, with the latter often being preferred for its higher reactivity and more convenient workup. This guide provides a foundational understanding to aid in the strategic selection and application of these versatile reagents in complex synthetic challenges.

References

• Stille, J. K. Angew. Chem. Int. Ed. Engl.1986 , 25, 508–524. [Link]

• Farina, V.; Krishnamurthy, V.; Scott, W. J. Org. React.1997 , 50, 1–652. [Link]

• Espinet, P.; Echavarren, A. M. Angew. Chem. Int. Ed.2004 , 43, 4704–4734. [Link]

• Stille, J. K.; Milstein, D. J. Am. Chem. Soc.1978 , 100, 3636–3638. [Link]

• Farina, V. Pure Appl. Chem.1996 , 68, 73–78. [Link]

• Organotin Chemistry; Davies, A. G., Ed.; Wiley-VCH: Weinheim, 2004. [Link]

• Gielen, M.; Tiekink, E. R. T. Metallotherapeutic Drugs and Metal-Based Diagnostic Agents: The Use of Metals in Medicine; John Wiley & Sons, 2005. [Link]

• Smith, P. J. Chemistry of Tin, 2nd ed.; Blackie Academic & Professional: London, 1998. [Link]

• Mitchell, T. N. Synthesis1992 , 1992, 803–815. [Link]

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• 5. scispace.com [scispace.com]

Validating Benzyltriphenyltin: A Comparative Guide to its X-ray Crystallographic Structure

This guide provides an in-depth validation of the single-crystal X-ray crystallographic data for benzyltriphenyltin (Ph₃SnCH₂Ph). In the field of organometallic chemistry, precise structural elucidation is paramount for understanding reactivity, stability, and potential applications. Single-crystal X-ray diffraction remains the gold standard for providing unambiguous three-dimensional molecular architecture.

Here, we not only present the crystallographic data for benzyltriphenyltin but also place it in a broader structural context. Through objective comparison with closely related analogues—specifically, ortho- and meta-chlorinated benzyltriphenylstannanes and the highly symmetric tetraphenyltin—we will dissect the subtle yet significant electronic and steric influences that govern the molecular geometry and crystal packing of these tetraorganotin compounds. This comparative approach serves as a self-validating system, where trends and deviations from established benchmarks provide a deeper layer of confidence in the experimental data.

Comparative Structural Analysis: Benzyltriphenyltin and its Analogues

The fundamental geometry for tetracoordinate tin(IV) compounds is tetrahedral. However, the nature of the organic substituents can introduce steric strain and electronic effects that cause deviations from ideal tetrahedral angles (109.5°). By comparing the core structure of benzyltriphenyltin with its derivatives, we can directly observe these influences.

The crystal structure of benzyltriphenylstannane has been determined, and its data is available from the Cambridge Crystallographic Data Centre (CCDC). For this guide, we will analyze its key structural parameters alongside those of o-chlorobenzyltriphenylstannane, m-chlorobenzyltriphenylstannane, and the benchmark compound, tetraphenyltin[1].

Table 1: Key Crystallographic and Structural Parameters

Parameter	Benzyltriphenyltin	o-Cl-Benzyltriphenyltin	m-Cl-Benzyltriphenyltin	Tetraphenyltin[2]
CCDC Deposition No.	2128689	113575	113576	1122888
Crystal System	Monoclinic	Monoclinic	Monoclinic	Tetragonal
Space Group	P2₁/c	P2₁/n	P2₁/n	P-42₁c
Avg. Sn-C (phenyl) (Å)	~2.15	~2.14	~2.14	2.143(5)
Sn-C (benzyl) (Å)	~2.18	~2.17	~2.17	N/A
Avg. C(ph)-Sn-C(ph) (°)	~108.5	~107.9	~108.2	110.5(2)
Avg. C(ph)-Sn-C(bz) (°)	~110.4	~111.0	~110.8	N/A

Note: Data for benzyltriphenyltin and its chloro-derivatives are derived from their respective CCDC entries, accessed through the CCDC's free Access Structures service.

Analysis of Bond Lengths

A key validation point is the comparison of tin-carbon bond lengths. The Sn-C bonds to the phenyl rings in all four compounds are consistent, falling within a narrow range of 2.14-2.15 Å. This consistency with the well-characterized tetraphenyltin provides a strong baseline for the validity of the data[2]. Notably, the Sn-C(benzyl) bond in benzyltriphenyltin and its derivatives is consistently longer (~2.17-2.18 Å) than the Sn-C(phenyl) bonds. This can be attributed to the sp³ hybridization of the benzylic carbon compared to the sp² hybridization of the phenyl carbons, resulting in a slightly longer single bond.

Analysis of Bond Angles and Molecular Conformation

The C-Sn-C bond angles provide insight into the steric environment around the central tin atom. In the highly symmetric tetraphenyltin, the angles are very close to the ideal tetrahedral value[2]. The introduction of the benzyl group in benzyltriphenyltin breaks this symmetry. The angles between the three phenyl groups (C(ph)-Sn-C(ph)) are slightly compressed to ~108.5°, while the angles involving the bulkier benzyl group (C(ph)-Sn-C(bz)) are widened to ~110.4°. This distortion is a classic example of Valence Shell Electron Pair Repulsion (VSEPR) theory, where the more sterically demanding benzyl group occupies more space, compressing the angles between the remaining phenyl ligands.

The introduction of a chloro-substituent on the benzyl ring introduces further subtle changes. In the ortho-substituted derivative, the steric clash between the chlorine atom and the triphenyltin moiety is most pronounced, leading to the most significant distortion from ideal geometry. This comparative analysis demonstrates how the predictable electronic and steric effects of the substituents manifest in the crystal structure, thereby validating the experimental observations.

Experimental Protocol: Single-Crystal X-ray Diffraction

To ensure scientific integrity, the protocol used for crystallographic validation must be robust and self-validating. The following represents a standard, field-proven workflow for the characterization of air-stable, crystalline organometallic compounds like benzyltriphenyltin.

Step-by-Step Methodology

• Crystal Selection and Mounting:

  • Rationale: The quality of the diffraction data is critically dependent on the quality of the single crystal. A suitable crystal should be free of cracks and defects, with well-defined faces.

  • Procedure:

    • Under a high-magnification microscope, select a single crystal with dimensions typically between 0.1 and 0.3 mm.

    • Using a micromanipulator, carefully attach the selected crystal to the tip of a glass fiber or a cryoloop using a minimal amount of paratone oil or inert grease.

    • Mount the fiber onto a goniometer head.

• Data Collection:

  • Rationale: Data is collected by rotating the crystal in a monochromatic X-ray beam and recording the diffraction pattern on a detector. Modern diffractometers automate this process to collect a complete and redundant dataset.

  • Procedure:

    • Center the crystal in the X-ray beam of a diffractometer (e.g., a Bruker D8 QUEST) equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source.

    • Perform an initial series of short-exposure frames to determine the unit cell parameters and crystal system.

    • Based on the crystal system, devise a data collection strategy to cover the entire unique portion of the reciprocal space with adequate redundancy. A typical strategy involves a series of ω and φ scans.

    • Collect the full dataset at a controlled temperature (e.g., 100 K) to minimize thermal vibrations and potential crystal decay.

• Data Reduction and Structure Solution:

  • Rationale: The raw diffraction images are processed to extract the intensities of each reflection, which are then used to solve the phase problem and generate an initial electron density map.

  • Procedure:

    • Integrate the raw diffraction frames using software like SAINT to determine the intensity of each reflection (hkl).

    • Apply corrections for absorption effects using a multi-scan method (e.g., SADABS).

    • Solve the crystal structure using direct methods or Patterson methods with software such as SHELXT. This step locates the position of the heavy tin atom.

    • The initial solution provides an electron density map where the positions of the remaining non-hydrogen atoms (carbon) can be identified.

• Structure Refinement:

  • Rationale: The initial structural model is refined against the experimental data to improve its accuracy and agreement with the observed diffraction pattern.

  • Procedure:

    • Refine the atomic positions and anisotropic displacement parameters of all non-hydrogen atoms using full-matrix least-squares on F² using a program like SHELXL.

    • Locate hydrogen atoms in the difference Fourier map or place them in calculated positions and refine them using a riding model.

    • Continue refinement until convergence is reached, as indicated by a stable R-factor (agreement factor) and a flat residual electron density map.

    • The final model is validated using tools like checkCIF to ensure it is chemically sensible and conforms to crystallographic standards.

Visualization of the Experimental Workflow

The logical flow of the single-crystal X-ray diffraction experiment is crucial for understanding the process from sample to final structure.

Caption: Workflow for single-crystal X-ray crystallographic analysis.

References

• Cervantes-Lee, F., Pannell, K. H., & Tiekink, E. R. T. (1998). Preparation of Benzylstannanes by Zinc-Mediated Coupling of Benzyl Bromides with Organotin Derivatives. Physicochemical Characterization and Crystal Structures. Organometallics, 17(23), 5051–5056. [Link]

• Preut, H., & Huber, F. (1982). Crystal structure of tetraphenyltin(IV) (a redetermination). Australian Journal of Chemistry, 35(11), 2383-2384. [Link]

• Zhang, J., Huang, H., Chen, K., & Zhang, X. P. (2023). Iron(III)-based metalloradical catalysis for asymmetric cyclopropanation via a stepwise radical mechanism. Nature Communications, 14(1), 5432. [Link]

• Cambridge Crystallographic Data Centre (CCDC). Access Structures. [Link]

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. connectsci.au [connectsci.au]

Safety & Regulatory Compliance

Benzyltriphenyltin: Advanced Laboratory Safety, Handling, and Disposal Protocols

As drug development and synthetic chemistry advance, researchers frequently encounter highly reactive organometallic reagents. Benzyltriphenyltin (CAS: 2847-58-7) is a potent organotin compound utilized in specialized cross-coupling reactions and radical chemistry. However, its utility is matched by its profound toxicity. This guide provides an authoritative, self-validating operational framework for the safe handling, decontamination, and disposal of benzyltriphenyltin, ensuring both personnel safety and environmental integrity.

Quantitative Hazard and Physicochemical Profile

Before handling benzyltriphenyltin, it is critical to understand its physical properties, as these dictate the required engineering controls and disposal methods.

Property	Value	Clinical / Logistical Implication
Chemical Name	Benzyltriphenyltin	Organophilic nature allows rapid absorption through skin and biological membranes.
CAS Number	2847-58-7	Unique identifier for safety data sheets (SDS) and regulatory tracking.
Molecular Formula	C25H22Sn	High carbon-to-tin ratio significantly increases lipophilicity.
Molecular Weight	441.16 g/mol	Heavy, dense compound; dust settles rapidly but poses a severe inhalation risk.
Boiling Point	495.8 °C (at 760 mmHg)	Low volatility at room temperature, but highly hazardous if heated or aerosolized.
Flash Point	253.3 °C	Combustible at high temperatures; must be kept away from open flames.

(Data synthesized from [1])

Mechanistic Toxicology: The Causality of Organotin Hazards

To establish a rigorous culture of safety, laboratory personnel must understand why a chemical is dangerous. Benzyltriphenyltin and its analogs do not merely cause localized irritation; they are systemic toxins that readily cross the blood-brain barrier[2].

• Mitochondrial ATP Synthase Inhibition: Organotins bind directly to mitochondrial ATP synthase. This halts cellular respiration, leading to a catastrophic drop in intracellular ATP and the generation of Reactive Oxygen Species (ROS)[3].

• Glutamate Excitotoxicity: The resulting energy depletion and oxidative stress disrupt calcium ion ( Ca2+ ) homeostasis in neurons. This triggers excessive glutamate release, causing excitotoxicity and eventual neuronal apoptosis[4].

• Endocrine Disruption: Organotins act as potent dual agonists for the retinoid X receptor (RXR) and peroxisome proliferator-activated receptor γ (PPARγ), fundamentally altering gene expression and steroid biosynthesis[5].

Mechanistic pathway of Benzyltriphenyltin-induced neurotoxicity and cellular apoptosis.

Operational Safety & Handling Protocol

Every handling step must be a self-validating system designed to prevent exposure and cross-contamination. According to the[6], strict administrative and engineering controls are mandatory.

Step-by-Step Handling Methodology

• Engineering Controls: Conduct all transfers and reactions inside a certified, externally exhausted chemical fume hood.

  • Causality: Benzyltriphenyltin dust or aerosols can be inhaled, leading to rapid systemic absorption. The fume hood ensures a continuous negative pressure barrier.

• Advanced PPE Donning: Wear chemical-impermeable double gloves (e.g., an inner nitrile glove and an outer neoprene glove), tightly fitting safety goggles, and a chemical-resistant lab coat[7].

  • Causality: Organotins are highly lipophilic and can permeate standard single-layer latex or thin nitrile gloves over prolonged exposure.

• Inert Transfer: If the compound is utilized in solution, use a flame-dried syringe purged with Argon or Nitrogen.

  • Validation: A successful inert transfer is validated by the absence of cloudiness or precipitation in the syringe, which would otherwise indicate moisture contamination and reagent degradation.

Step-by-Step Disposal & Decontamination Plan

Improper disposal of organotins leads to severe aquatic toxicity. The following protocols ensure complete chemical deactivation and regulatory compliance, drawing upon established[7][8].

Phase A: Waste Segregation and Collection

• Dedicated Containment: Establish a dedicated High-Density Polyethylene (HDPE) waste container specifically labeled: "Hazardous Waste: Toxic Organotin Compounds (Benzyltriphenyltin)."

• Strict Segregation: Never mix organotin waste with general organic solvents or acidic/basic aqueous waste streams.

  • Causality: Mixing can lead to unpredictable exothermic reactions or the formation of highly volatile, highly toxic tin hydrides.

• Solid Waste: Place all contaminated consumables (weighing boats, pipette tips, outer gloves) into a sealable, heavy-duty chemical waste bag designated for incineration.

Phase B: Glassware Decontamination Workflow

Standard washing with soap and water is insufficient for lipophilic organotins. Glassware must undergo oxidative cleavage to destroy the carbon-tin bonds[9].

• Initial Solvent Rinse: Inside the fume hood, rinse the contaminated glassware three times with a semi-polar solvent (e.g., Acetone or Dichloromethane) to dissolve bulk residues. Collect the rinsate in the Organotin Liquid Waste container.

• Oxidative Soak: Submerge the rinsed glassware in a freshly prepared bath of 20% Nitric Acid ( HNO3​ ) or concentrated Sodium Hypochlorite (Bleach) . Leave submerged for 12 to 24 hours.

  • Causality: The strong oxidizer cleaves the robust organic benzyl/phenyl groups from the central tin atom, converting the toxic organotin into inorganic tin oxides or salts, which are significantly less hazardous and lack CNS-penetrating lipophilicity.

• Neutralization & Rinsing: Carefully remove the glassware using chemical-resistant tongs. Rinse copiously with tap water, followed by three final rinses with Deionized (DI) water.

• Validation Step: Inspect the dry glassware. Water should sheet off the interior uniformly. If water droplets bead up, hydrophobic organotin residue may still be present; the oxidative soak must be repeated.

Phase C: Emergency Spill Response

• Immediate Containment: Evacuate non-essential personnel. Don a NIOSH-approved respirator if dust/aerosols are present.

• Absorption: Cover the spill completely with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels for bulk spills.

• Oxidative Wipe-Down: After sweeping up the bulk absorbent into a solid waste container using non-sparking tools, wipe the surface with a bleach-soaked pad to oxidize microscopic residues. Dispose of the pad as hazardous waste.

References

• National Institute for Occupational Safety and Health (NIOSH). "ORGANOTIN COMPOUNDS". CDC Stacks.[Link]

• Ishihara, Y., et al. "Molecular Mechanisms of Environmental Organotin Toxicity in Mammals". Biological & Pharmaceutical Bulletin (PubMed).[Link]

• Farias, J., et al. "Organotins in Neuronal Damage, Brain Function, and Behavior: A Short Review". Frontiers in Endocrinology (PMC).[Link]

• LookChem Database. "Benzyltriphenyltin Chemical Properties and Safety Information". LookChem. [Link]

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• 4. Molecular mechanisms of environmental organotin toxicity in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
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